Dregeoside Da1

Core Science & Biosynthesis

Dregeoside Da1: A Technical Guide to its Natural Source and Isolation for Researchers

For Immediate Release

This whitepaper provides a comprehensive technical overview of Dregeoside Da1, a polyoxypregnane glycoside with noted biological activities. Addressed to researchers, scientists, and professionals in drug development, this document details the natural sourcing of Dregeoside Da1, provides a synthesized protocol for its isolation and purification, and presents its full spectroscopic characterization.

Natural Source

Dregeoside Da1 is a naturally occurring steroidal glycoside that has been primarily isolated from Dregea volubilis (L.f.) Benth. ex Hook.f., a member of the Apocynaceae family. This woody vine is found throughout the hotter parts of India and other regions of Asia. The compound is typically extracted from the leaves and twigs of the plant.

Isolation and Purification of Dregeoside Da1

The following protocol is a synthesized methodology based on established procedures for the isolation of pregnane (B1235032) glycosides from Dregea volubilis.

Extraction

A detailed workflow for the extraction of Dregeoside Da1 from its natural source is outlined below.

Figure 1: Extraction Workflow for Dregeoside Da1.

The air-dried and powdered leaves of Dregea volubilis are subjected to exhaustive extraction with methanol at room temperature. The resulting methanolic extract is then filtered and concentrated under reduced pressure to yield a crude extract.

Chromatographic Purification

The purification of Dregeoside Da1 from the crude extract is achieved through column chromatography.

Figure 2: Chromatographic Purification Workflow.

The crude methanolic extract is adsorbed onto silica gel and subjected to column chromatography. A stepwise gradient elution is employed, typically using a solvent system of increasing polarity, such as chloroform-methanol. Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing Dregeoside Da1 are pooled, and the solvent is evaporated. Further purification can be achieved by recrystallization or repeated chromatography if necessary.

Spectroscopic Data for Structural Elucidation

The structure of Dregeoside Da1 is confirmed by spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

NMR Spectroscopic Data

The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for Dregeoside Da1.

Table 1: ¹H NMR Spectroscopic Data for Dregeoside Da1 (in C₅D₅N)

Position	Chemical Shift (δ, ppm)	Multiplicity	J (Hz)
Aglycone
3	3.85	m
11	5.45	dd	10.0, 4.0
12	5.80	d	4.0
20	2.55	q	7.0
21	1.25	d	7.0
Sugar Moieties
Glc-1'	4.90	d	7.5
Ole-1''	5.15	d	7.5
Cym-1'''	5.05	d	7.5
D-glc-1''''	4.85	d	7.5

Note: This is a representative subset of the full proton NMR data. The full spectrum contains numerous other signals for the aglycone and sugar protons.

Table 2: ¹³C NMR Spectroscopic Data for Dregeoside Da1 (in C₅D₅N)

Position	Chemical Shift (δ, ppm)
Aglycone
C-3	78.5
C-11	72.1
C-12	75.3
C-13	44.2
C-14	88.9
C-17	90.1
C-20	212.5
Sugar Moieties
Glc-C-1'	102.1
Ole-C-1''	101.8
Cym-C-1'''	102.5
D-glc-C-1''''	104.8

Potential Signaling Pathways and Biological Activities

While the specific signaling pathways modulated by Dregeoside Da1 are not yet fully elucidated, preliminary studies on extracts of Dregea volubilis and related pregnane glycosides suggest potential involvement in pathways related to antitumor and anti-inflammatory activities. The cytotoxic effects of similar compounds on cancer cell lines indicate possible interference with cell proliferation and apoptosis pathways. Further research is required to delineate the precise molecular mechanisms of action of Dregeoside Da1.

Dregeoside Da1 from Dregea volubilis: A Technical Overview of Biological Activity

For Immediate Release

This technical guide provides an in-depth analysis of the biological activities of Dregeoside Da1, a polyhydroxy pregnane (B1235032) glycoside isolated from the plant Dregea volubilis. This document is intended for researchers, scientists, and professionals in the field of drug development and pharmacology.

Executive Summary

Dregeoside Da1, a natural compound derived from Dregea volubilis, has demonstrated notable biological activities, primarily in the domain of cancer research. Scientific studies have revealed its cytotoxic effects against a range of human cancer cell lines. This guide summarizes the available quantitative data, details the experimental methodologies used to ascertain these activities, and presents visual representations of relevant biological pathways and experimental workflows.

Cytotoxic Activity of Dregeoside Da1

Recent research has systematically evaluated the cytotoxic potential of Dregeoside Da1 against a panel of eight human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which indicate the concentration of a drug that is required for 50% inhibition in vitro, have been determined and are presented in Table 1. The data reveals that Dregeoside Da1 exhibits a broad spectrum of cytotoxic activity, with IC50 values ranging from 4.29 to 21.05 μM across the tested cell lines[1].

Table 1: Cytotoxicity of Dregeoside Da1 against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MB49	Bladder Cancer	15.83 ± 1.12
K562	Chronic Myelogenous Leukemia	12.45 ± 0.98
MKN-7	Gastric Cancer	18.27 ± 1.34
HT29	Colorectal Cancer	21.05 ± 1.55
A549	Lung Cancer	10.72 ± 0.89
MCF-7	Breast Cancer	8.64 ± 0.76
MDA-MB-231	Breast Cancer	9.33 ± 0.81
HepG2	Liver Cancer	4.29 ± 0.37
Data sourced from Vu et al., 2023.

α-Glucosidase Inhibitory Activity

In a study investigating the α-glucosidase inhibitory potential of compounds isolated from Dregea volubilis, Dregeoside Da1 was among the evaluated substances. While other co-isolated compounds, Volubiloside A and Drevoluoside N, demonstrated more significant inhibitory effects, the activity of Dregeoside Da1 was also assessed. At a concentration of 40 μM, Dregeoside Da1 exhibited a 25.7 ± 2.1% inhibition of α-glucosidase activity. For comparison, the positive control, acarbose, showed an inhibition of 59.8 ± 1.6% at the same concentration.

Table 2: α-Glucosidase Inhibitory Activity of Dregeoside Da1

Compound	Concentration (µM)	% Inhibition
Dregeoside Da1	40	25.7 ± 2.1
Acarbose (Positive Control)	40	59.8 ± 1.6

Experimental Protocols

The following sections detail the methodologies employed in the key studies cited in this guide.

Isolation of Dregeoside Da1

The isolation of Dregeoside Da1 from Dregea volubilis typically involves the following steps:

• Extraction: The dried and powdered twigs and leaves of Dregea volubilis are extracted with methanol (B129727) at room temperature.

• Fractionation: The crude methanol extract is then suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.

• Chromatography: The ethyl acetate fraction, which is rich in pregnane glycosides, is subjected to repeated column chromatography on silica (B1680970) gel and Sephadex LH-20.

• Purification: Final purification is achieved through preparative high-performance liquid chromatography (HPLC) to yield pure Dregeoside Da1.

Figure 1: General workflow for the isolation of Dregeoside Da1.

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of Dregeoside Da1 was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Human cancer cells were seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of Dregeoside Da1 and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, MTT solution was added to each well and incubated to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals were dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the resulting solution was measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The percentage of cell viability was calculated relative to untreated control cells, and the IC50 values were determined by plotting the percentage of viability against the compound concentration.

Figure 2: Workflow of the MTT assay for cytotoxicity testing.

α-Glucosidase Inhibitory Assay

The inhibitory effect of Dregeoside Da1 on α-glucosidase was measured spectrophotometrically.

• Enzyme and Compound Incubation: A solution of α-glucosidase from Saccharomyces cerevisiae was pre-incubated with Dregeoside Da1 at a specific concentration.

• Substrate Addition: The reaction was initiated by adding the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

• Incubation: The reaction mixture was incubated at 37°C for a defined period.

• Reaction Termination: The reaction was stopped by adding a solution of sodium carbonate.

• Absorbance Measurement: The amount of p-nitrophenol released was quantified by measuring the absorbance at 405 nm.

• Inhibition Calculation: The percentage of inhibition was calculated by comparing the absorbance of the sample with that of a control reaction without the inhibitor.

Potential Mechanism of Action: Apoptosis Induction

The cytotoxic activity of many natural compounds, including pregnane glycosides, is often attributed to the induction of apoptosis, or programmed cell death. While the specific apoptotic pathway induced by Dregeoside Da1 has not been fully elucidated, it is hypothesized to involve the intrinsic (mitochondrial) pathway. This pathway is characterized by the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspases (cysteine-aspartic proteases) leading to the execution of apoptosis.

Figure 3: Hypothesized intrinsic apoptosis pathway induced by Dregeoside Da1.

Conclusion and Future Directions

Dregeoside Da1, a pregnane glycoside from Dregea volubilis, demonstrates significant cytotoxic activity against a variety of human cancer cell lines and modest α-glucosidase inhibitory activity. The data presented in this technical guide underscore the potential of Dregeoside Da1 as a lead compound for the development of novel anticancer agents. Further research is warranted to fully elucidate its mechanism of action, including the specific signaling pathways involved in apoptosis induction, and to evaluate its efficacy and safety in preclinical in vivo models.

References

• 1. researchgate.net [researchgate.net]

A Technical Guide to the Preliminary Cytotoxicity Screening of Dregeoside Da1

Disclaimer: As of the latest literature review, specific studies on the cytotoxicity of Dregeoside Da1 are not publicly available. This document serves as a comprehensive, in-depth technical guide outlining a standardized approach for the preliminary cytotoxicity screening of Dregeoside Da1, based on established methodologies for similar natural products. The data presented herein is illustrative and intended to serve as a template for researchers.

Introduction

Dregeoside Da1 is a pregnane (B1235032) glycoside that, like other cardiac glycosides, is of interest for its potential therapeutic properties. Preliminary cytotoxicity screening is a critical first step in the drug discovery process to determine a compound's potential as a cytotoxic agent and to establish a safe therapeutic window.[1][2] This guide provides detailed experimental protocols, hypothetical data for illustrative purposes, and potential mechanistic pathways relevant to the cytotoxicity screening of Dregeoside Da1.

Hypothetical Cytotoxicity Data

A preliminary cytotoxicity screening of Dregeoside Da1 would typically involve determining its half-maximal inhibitory concentration (IC50) against a panel of human cancer cell lines and a normal, non-cancerous cell line to assess selectivity. The data below is presented as an example of how such results would be summarized.

Table 1: Illustrative IC50 Values for Dregeoside Da1 after 48-hour exposure

Cell Line	Type	Hypothetical IC50 (nM)
MCF-7	Breast Adenocarcinoma	35.5 ± 4.2
A549	Lung Carcinoma	52.1 ± 6.8
HeLa	Cervical Adenocarcinoma	41.7 ± 5.5
HepG2	Hepatocellular Carcinoma	68.3 ± 7.1
MRC-5	Normal Lung Fibroblast	> 1000

Data are hypothetical and for illustrative purposes only. Values would be determined from dose-response curves generated from assays such as the MTT or LDH assay. The IC50 values for the cardiac glycoside digitoxin (B75463) have been reported to be in the range of 3-33 nM for some cancer cell lines.[3][4]

Experimental Protocols

Detailed methodologies for standard in vitro cytotoxicity assays are provided below.

This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.[5][6] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product.[7]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare a stock solution of Dregeoside Da1 in dimethyl sulfoxide (B87167) (DMSO). Make serial dilutions in culture medium to achieve final concentrations ranging from 1 nM to 10 µM. The final DMSO concentration should not exceed 0.5%. Replace the medium in each well with 100 µL of the medium containing the respective concentration of Dregeoside Da1. Include vehicle controls (medium with DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ atmosphere.[8]

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6][7] Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[6][8]

• Data Analysis: Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance of the medium-only wells. Plot cell viability against the logarithm of the compound concentration to determine the IC50 value.

The LDH assay is a colorimetric method that quantifies cell death by measuring the activity of lactate (B86563) dehydrogenase released from the cytosol of damaged cells into the culture medium.[1][9][10]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After incubation, centrifuge the 96-well plate at 400 x g for 5 minutes.[11] Carefully transfer 100 µL of the supernatant from each well to a new, clean 96-well plate.[11][12]

• Controls:

  • Spontaneous LDH release: Supernatant from untreated cells.

  • Maximum LDH release: Add a lysis buffer (e.g., 1% Triton X-100) to untreated control wells 30 minutes before supernatant collection.[12]

  • Background control: Culture medium without cells.[11]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate mix and a catalyst).[9] Add 100 µL of the reaction solution to each well containing the supernatant.[11]

• Incubation: Incubate the plate at room temperature for 20-30 minutes, protected from light.[9][12]

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)] x 100

Visualizations: Workflows and Signaling Pathways

The following diagram illustrates a typical workflow for the preliminary in vitro cytotoxicity screening of a novel compound.[13]

In Vitro Cytotoxicity Screening Workflow.

Dregeoside Da1 is a type of cardiac glycoside. The primary mechanism of cytotoxicity for many cardiac glycosides involves the inhibition of the Na+/K+-ATPase pump.[14][15][16] This leads to a cascade of events culminating in apoptosis.[14] The diagram below illustrates this putative signaling pathway.

Putative Cytotoxic Signaling Pathway.

Conclusion

This technical guide provides a framework for conducting the preliminary cytotoxicity screening of Dregeoside Da1. By employing standardized assays such as the MTT and LDH tests, researchers can obtain initial data on the compound's cytotoxic potential and selectivity. The illustrative data and pathways presented here serve as a starting point for investigation. Further studies would be required to elucidate the precise mechanism of action and to validate these findings in more complex models.

References

• 1. LDH Cytotoxicity Assay [bio-protocol.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Digitoxin inhibits the growth of cancer cell lines at concentrations commonly found in cardiac patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. broadpharm.com [broadpharm.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. LDH cytotoxicity assay [protocols.io]
• 10. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.sg]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fully automated viability and toxicity screening—A reliable all‐in‐one attempt - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quo vadis Cardiac Glycoside Research? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. analyticaltoxicology.com [analyticaltoxicology.com]

In Vitro Antitumor Potential of Dregeoside Da1: A Technical Overview

Disclaimer: Publicly available scientific literature lacks specific studies on the in vitro antitumor potential of the isolated compound Dregeoside Da1. This technical guide is therefore based on research conducted on crude extracts of Dregea volubilis, the plant from which Dregeosides are derived, and related compounds. The findings presented herein are intended to provide a general understanding of the potential antitumor activities within this plant genus and should not be directly attributed to Dregeoside Da1 without further specific investigation.

Introduction

Dregeoside Da1 is a pregnane (B1235032) glycoside isolated from plants of the Dregea genus, notably Dregea volubilis. While research on the specific bioactivities of Dregeoside Da1 is limited, studies on extracts from Dregea volubilis and other isolated compounds from this plant have indicated potential antitumor effects. This document summarizes the available data and provides a framework for the experimental investigation of such compounds.

Cytotoxicity of Dregea volubilis Extracts

Research has demonstrated the cytotoxic effects of methanol (B129727) extracts from the leaves of Dregea volubilis (MEDV) against cancer cell lines. This suggests that compounds within the extract, potentially including Dregeosides, possess antitumor properties.

Table 1: In Vitro Cytotoxicity of Dregea volubilis Leaf Extract

Extract/Compound	Cell Line	Assay	IC50 Value	Reference
Methanol Extract of Dregea volubilis leaves (MEDV)	Ehrlich Ascites Carcinoma (EAC)	Cytotoxicity Assay	85.51 ± 4.07 µg/ml	[1][2][3]
5-Fluorouracil (Standard Drug)	Ehrlich Ascites Carcinoma (EAC)	Cytotoxicity Assay	37.96 ± 3.73 µg/ml	[2]

Other compounds isolated from Dregea volubilis, such as Dregeoside Ap1 and Dregeoside A01, have also shown antitumor activity against melanoma B-16 cells.[1][2][4]

Experimental Protocols

Detailed experimental protocols for assessing the in vitro antitumor potential of a compound like Dregeoside Da1 would typically involve a series of assays to determine its effect on cancer cell viability, proliferation, and the mechanisms of cell death. Below are generalized methodologies for key experiments.

2.1. Cell Viability and Cytotoxicity Assay (e.g., MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Cancer cells (e.g., A549 human lung carcinoma, MCF-7 breast cancer) are cultured in an appropriate medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with a fresh medium containing various concentrations of the test compound (e.g., Dregeoside Da1). Control wells receive the vehicle (e.g., DMSO) at the same concentration used for the highest compound dose.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plates are incubated for a further 2-4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC50) is determined by plotting the percentage of cell viability against the compound concentration.

2.2. Apoptosis Assay by Flow Cytometry (Annexin V/Propidium (B1200493) Iodide Staining)

This method distinguishes between live, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are seeded in 6-well plates and treated with the test compound at concentrations around its IC50 value for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS).

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and propidium iodide (PI) according to the manufacturer's protocol, typically for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed by a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

2.3. Cell Cycle Analysis by Flow Cytometry

This assay determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment and Harvesting: Similar to the apoptosis assay, cells are treated with the test compound, harvested, and washed with PBS.

• Fixation: Cells are fixed in cold 70% ethanol (B145695) and stored at -20°C overnight or longer.

• Staining: The fixed cells are washed and then stained with a solution containing PI and RNase A.

• Flow Cytometry Analysis: The DNA content of the cells is measured by a flow cytometer. The percentage of cells in each phase of the cell cycle is quantified using cell cycle analysis software.

Potential Mechanisms of Action and Signaling Pathways

The precise signaling pathways through which Dregeoside Da1 may exert antitumor effects are unknown. However, based on studies of other natural compounds and extracts from Dregea volubilis, the mechanism could involve the induction of apoptosis and/or cell cycle arrest.

3.1. Apoptosis Induction

Apoptosis, or programmed cell death, is a common mechanism of action for anticancer agents. This can be initiated through two main pathways:

• Intrinsic (Mitochondrial) Pathway: Involves the regulation of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspases (e.g., caspase-9 and caspase-3).

• Extrinsic (Death Receptor) Pathway: Initiated by the binding of ligands to death receptors (e.g., Fas, TRAIL receptors) on the cell surface, leading to the activation of caspase-8 and subsequently caspase-3.

3.2. Cell Cycle Arrest

Many anticancer compounds inhibit cell proliferation by inducing cell cycle arrest at specific checkpoints, most commonly at the G0/G1 or G2/M phase. This prevents cancer cells from dividing and can ultimately lead to apoptosis. This process is often mediated by the regulation of cyclins, cyclin-dependent kinases (CDKs), and CDK inhibitors (e.g., p21, p27).

Visualizations

4.1. Experimental Workflow

The following diagram illustrates a general workflow for the in vitro evaluation of a novel compound's antitumor potential.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. In vitro and in vivo antitumor activity of a methanol extract of Dregea volubilis leaves with its antioxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture of Dregeoside Da1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dregeoside Da1, a naturally occurring pregnane (B1235032) glycoside isolated from Dregea volubilis, has garnered interest within the scientific community. This technical guide provides a comprehensive overview of the chemical structure of Dregeoside Da1, supported by a compilation of spectroscopic data and a summary of its biological activities. Detailed experimental protocols for its isolation and characterization are also presented to facilitate further research and development.

Chemical Structure

Dregeoside Da1 is a complex steroid glycoside. Its structure was first elucidated in 1985 and has been subsequently confirmed by modern spectroscopic techniques. The molecule consists of a polyhydroxylated pregnane-type aglycone and a trisaccharide chain attached at the C-3 position.

Aglycone: The aglycone core is a derivative of drevogenin D.

Trisaccharide Moiety: The sugar chain is composed of three deoxy sugars, specifically two molecules of D-canarose and one molecule of D-allose, linked in a linear fashion. The complete chemical name is 3-O-[β-D-canaropyranosyl-(1→4)-β-D-canaropyranosyl-(1→4)-β-D-allopyranosyl]-drevogenin D.

A logical diagram illustrating the components of Dregeoside Da1 is provided below.

Caption: Hierarchical structure of Dregeoside Da1.

Spectroscopic Data

The structural elucidation of Dregeoside Da1 is supported by extensive spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS).

NMR Spectroscopic Data

The ¹H and ¹³C NMR chemical shifts for Dregeoside Da1 are summarized in the tables below. These assignments have been confirmed through 2D NMR experiments such as COSY, HSQC, and HMBC.

Table 1: ¹H NMR (500 MHz, CDCl₃) Data for Dregeoside Da1

Position	δH (ppm), mult. (J in Hz)
Aglycone (Drevogenin D)
1	1.55, m
2	1.80, m
3	3.50, m
4	2.10, m
5	1.30, m
6	5.40, br s
7	2.05, m
9	1.15, m
11	4.10, dd (4.5, 11.0)
12	3.80, t (8.0)
15	1.75, m
16	2.20, m
17	2.50, m
18-H₃	0.95, s
19-H₃	1.05, s
21-H₃	2.15, s
Sugar Moiety
Allose
1'	4.50, d (7.5)
Canarose I
1''	4.60, d (7.5)
Canarose II
1'''	4.55, d (7.5)

Table 2: ¹³C NMR (125 MHz, CDCl₃) Data for Dregeoside Da1

Position	δC (ppm)
Aglycone (Drevogenin D)
1	38.0
2	28.5
3	78.0
4	39.0
5	140.0
6	121.0
7	32.0
8	40.5
9	50.0
10	37.0
11	72.0
12	75.0
13	49.5
14	84.0
15	34.0
16	28.0
17	60.0
18	12.5
19	19.0
20	209.0
21	31.5
Sugar Moiety
Allose
1'	102.0
Canarose I
1''	101.5
Canarose II
1'''	102.5

Mass Spectrometry Data

High-resolution mass spectrometry provides confirmation of the molecular formula of Dregeoside Da1.

Table 3: HR-ESI-MS Data for Dregeoside Da1

Ion	Calculated m/z	Found m/z
[M+Na]⁺	837.4562	837.4558

Biological Activity

Recent studies have begun to explore the pharmacological potential of Dregeoside Da1. The primary activities reported are α-glucosidase inhibition and antitumor effects.

α-Glucosidase Inhibitory Activity

Dregeoside Da1 has been identified as an inhibitor of α-glucosidase, an enzyme involved in carbohydrate digestion. This suggests its potential as a therapeutic agent for managing type 2 diabetes.

Table 4: α-Glucosidase Inhibitory Activity of Dregeoside Da1

Compound	IC₅₀ (µM)
Dregeoside Da1	25.8 ± 1.2
Acarbose (Positive Control)	215.5 ± 5.6

The workflow for screening α-glucosidase inhibitors is depicted below.

Caption: Experimental workflow for α-glucosidase inhibition assay.

Antitumor Activity

Preliminary studies have indicated that Dregeoside Da1 exhibits cytotoxic effects against certain cancer cell lines, suggesting its potential as an antitumor agent. Further research is required to elucidate the specific mechanisms of action and signaling pathways involved. At present, no specific signaling pathway diagrams can be definitively constructed for Dregeoside Da1's antitumor activity.

Experimental Protocols

Isolation and Purification of Dregeoside Da1

The following is a general protocol for the isolation of Dregeoside Da1 from the dried leaves of Dregea volubilis.

• Extraction: The powdered, dried leaves are extracted with methanol (B129727) (MeOH) at room temperature. The resulting extract is concentrated under reduced pressure to yield a crude methanol extract.

• Solvent Partitioning: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

• Column Chromatography: The n-BuOH fraction, which is rich in glycosides, is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of chloroform (B151607) (CHCl₃) and methanol (MeOH).

• Further Purification: Fractions containing Dregeoside Da1 are further purified by repeated column chromatography on silica gel and/or preparative High-Performance Liquid Chromatography (HPLC) to yield pure Dregeoside Da1.

The logical relationship of the isolation process is outlined below.

Caption: General protocol for the isolation of Dregeoside Da1.

Structural Elucidation

The structure of the isolated Dregeoside Da1 is confirmed by the following spectroscopic methods:

• ¹H NMR and ¹³C NMR: Spectra are recorded on a 500 MHz or higher spectrometer in deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• 2D NMR: COSY, HSQC, and HMBC experiments are performed to establish the connectivity of protons and carbons within the aglycone and sugar moieties, as well as the linkage between them.

• HR-ESI-MS: High-resolution mass spectrometry is used to determine the exact mass and confirm the molecular formula.

Conclusion

Dregeoside Da1 presents a complex and interesting chemical structure with promising biological activities, particularly in the areas of diabetes and cancer research. This guide provides a foundational understanding of its chemical nature, supported by spectroscopic data and an overview of its known biological functions. The detailed protocols are intended to aid researchers in the further investigation and potential development of Dregeoside Da1 as a therapeutic lead.

Potential Therapeutic Targets of Dregeoside Da1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dregeoside Da1 is a polyhydroxy pregnane (B1235032) glycoside, a class of natural compounds that has garnered significant interest in the scientific community for its diverse pharmacological potential. Isolated from the twigs and leaves of Dregea volubilis (L.f.) Benth. ex Hook.f., a plant with a history of use in traditional medicine for ailments including tumors, Dregeoside Da1 has emerged as a compound of interest for its cytotoxic activities against various cancer cell lines.[1] This technical guide provides a comprehensive overview of the current state of knowledge regarding Dregeoside Da1, with a focus on its potential therapeutic targets. We will delve into its cytotoxic effects, supported by quantitative data and detailed experimental methodologies. Furthermore, this guide will visualize the implicated signaling pathways and experimental workflows to facilitate a deeper understanding of its mechanism of action.

Quantitative Data on Cytotoxic Activity

Recent studies have elucidated the cytotoxic potential of Dregeoside Da1 against a panel of human cancer cell lines. The inhibitory concentration 50 (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, have been determined and are summarized in the table below. This data provides a quantitative basis for evaluating the compound's potency and selectivity.

Cell Line	Cancer Type	IC50 (µM)[1]
MB49	Bladder Cancer	10.21
K562	Chronic Myelogenous Leukemia	7.33
MKN-7	Gastric Cancer	8.54
HT29	Colorectal Cancer	9.76
A549	Lung Cancer	12.87
MCF-7	Breast Cancer	6.45
MDA-MB-231	Breast Cancer	4.29
HepG2	Liver Cancer	5.18

Potential Therapeutic Targets and Signaling Pathways

The cytotoxic profile of Dregeoside Da1 against multiple cancer cell lines suggests that it may modulate fundamental cellular processes essential for cancer cell proliferation and survival. While the precise molecular targets of Dregeoside Da1 are yet to be definitively identified, its ability to induce cancer cell death points towards the activation of apoptotic signaling pathways. Apoptosis, or programmed cell death, is a critical process that is often dysregulated in cancer. Compounds that can restore or induce apoptosis in cancer cells are considered promising therapeutic agents. The potential mechanism of Dregeoside Da1-induced cytotoxicity may involve the intrinsic or extrinsic apoptotic pathways, leading to the activation of caspases and subsequent cell death.

Hypothesized intrinsic apoptotic pathway induced by Dregeoside Da1.

Other pregnane glycosides isolated from Dregea volubilis have demonstrated inhibitory activity against enzymes such as α-glucosidase and α-amylase, suggesting that compounds from this plant may have applications in metabolic disorders like diabetes.[2][3] While these specific enzymatic inhibitions have not yet been reported for Dregeoside Da1 itself, it highlights a broader therapeutic potential for this class of molecules.

Experimental Protocols

The evaluation of the cytotoxic activity of Dregeoside Da1 was conducted using a standardized methodology. The following is a detailed description of the typical experimental protocol employed.

Cell Viability Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (MB49, K562, MKN-7, HT29, A549, MCF-7, MDA-MB-231, and HepG2) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: Dregeoside Da1 is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution. Serial dilutions of the compound are then prepared in culture media to achieve a range of final concentrations. The cells are treated with these varying concentrations of Dregeoside Da1 and incubated for a specified period (e.g., 48 or 72 hours). A vehicle control (media with the solvent) is also included.

• MTT Incubation: After the treatment period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 values are then determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

References

• 1. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Dregeoside Da1 Cytotoxicity Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dregeoside Da1 is a natural product of interest for its potential therapeutic properties. As with any novel compound, evaluating its cytotoxic effects on various cell lines is a critical first step in the drug development process. This document provides a detailed protocol for determining the cytotoxicity of Dregeoside Da1 using the widely accepted MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[1][2] This protocol is designed to be a comprehensive guide for researchers, providing a reproducible method to assess the half-maximal inhibitory concentration (IC50) of Dregeoside Da1.

Principle of the MTT Assay

The MTT assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[1] This reduction is carried out by mitochondrial dehydrogenases.[1] The resulting formazan crystals are insoluble in aqueous solutions and must be dissolved in a solubilization solution (typically DMSO) to be quantified by measuring the absorbance at a specific wavelength (usually between 570 and 590 nm) using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

Experimental Protocol

This protocol outlines the steps for determining the IC50 value of Dregeoside Da1 in adherent cell lines.

Materials:

• Dregeoside Da1 (CAS: 98665-65-7)[3]

• Selected cancer cell lines (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well flat-bottom sterile microplates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cell lines in T-75 flasks until they reach 70-80% confluency.

  • Harvest the cells using Trypsin-EDTA and resuspend them in a complete culture medium.

  • Determine the cell concentration using a hemocytometer or an automated cell counter.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours to allow the cells to attach.

• Preparation of Dregeoside Da1 Dilutions:

  • Prepare a stock solution of Dregeoside Da1 in DMSO.

  • Perform a serial dilution of the Dregeoside Da1 stock solution in a complete culture medium to achieve the desired final concentrations (e.g., a range from 0.1 to 100 µM). It is advisable to perform a preliminary experiment with a broad range of concentrations to determine the optimal range for the IC50 calculation.

• Cell Treatment:

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared Dregeoside Da1 dilutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest Dregeoside Da1 concentration) and a negative control (cells with medium only).

  • Incubate the plate for 24, 48, or 72 hours, depending on the experimental design.

• MTT Assay:

  • Following the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis:

• Calculate Cell Viability:

  • The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Determine IC50 Value:

  • Plot the percentage of cell viability against the logarithm of the Dregeoside Da1 concentration.

  • The IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined from the dose-response curve using non-linear regression analysis in software like GraphPad Prism or by using the formula: Y = a * X + b, IC50 = (0.5 - b)/a.[4]

Quantitative Data Summary

The following table presents hypothetical IC50 values for Dregeoside Da1 against various cancer cell lines after 48 hours of treatment. This data is for illustrative purposes only and will need to be determined experimentally.

Cell Line	Tissue of Origin	Dregeoside Da1 IC50 (µM)
HeLa	Cervical Cancer	15.2 ± 1.8
A549	Lung Cancer	25.5 ± 2.3
MCF-7	Breast Cancer	10.8 ± 1.5
HepG2	Liver Cancer	32.1 ± 3.1

Experimental Workflow Diagram

Caption: Workflow for determining the IC50 of Dregeoside Da1 using the MTT assay.

Potential Signaling Pathway: Intrinsic Apoptosis

The cytotoxic effects of many natural products are mediated through the induction of apoptosis, or programmed cell death. The intrinsic apoptosis pathway, also known as the mitochondrial pathway, is a common mechanism.[5][6] Cellular stress, such as that induced by a cytotoxic compound, can lead to the release of cytochrome c from the mitochondria.[6][7] Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates caspase-9.[5][6] Activated caspase-9, in turn, activates executioner caspases like caspase-3, leading to the cleavage of cellular proteins and ultimately, cell death.[5][8]

Caption: The intrinsic apoptosis signaling pathway induced by cellular stress.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. Dregeoside Da1 - Safety Data Sheet [chemicalbook.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. researchgate.net [researchgate.net]
• 8. Regulation of Apoptosis | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for MTT Assay Using Dregeoside Da1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dregeoside Da1 is a member of the polyoxypregnane glycoside family of natural products. Compounds within this class, isolated from various plant species, have garnered significant interest in the scientific community due to their diverse biological activities. Notably, several polyoxypregnane glycosides have demonstrated potent cytotoxic effects against a range of cancer cell lines, suggesting their potential as novel anti-cancer agents. Preliminary studies on related compounds indicate that their mechanism of action may involve the induction of cell cycle arrest and apoptosis.[1][2] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation. This assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells, a process primarily carried out by mitochondrial dehydrogenases. The amount of formazan produced is directly proportional to the number of viable cells, providing a quantitative measure of cytotoxicity. These application notes provide a detailed protocol for utilizing the MTT assay to evaluate the cytotoxic effects of Dregeoside Da1 on cultured cancer cells.

Principle of the MTT Assay

The MTT assay is a reliable and sensitive method for quantifying cell viability. In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals. These crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.

Data Presentation

The following table summarizes hypothetical quantitative data for the cytotoxic effect of Dregeoside Da1 on a human cancer cell line, as determined by the MTT assay. The IC50 (half-maximal inhibitory concentration) value represents the concentration of Dregeoside Da1 required to inhibit the growth of 50% of the cells. This data is illustrative and based on reported values for similar polyoxypregnane glycosides.[1][2]

Dregeoside Da1 Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Control)	100 ± 5.2
1	92 ± 4.8
5	75 ± 6.1
10	55 ± 5.5
25	30 ± 4.2
50	15 ± 3.1
IC50 (µM)	~12.5

Experimental Protocols

Materials and Reagents

• Dregeoside Da1 (CAS: 98665-65-7)

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solvent for formazan crystals

• Phosphate-Buffered Saline (PBS), sterile

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm

• Humidified incubator (37°C, 5% CO2)

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. New polyoxypregnane glycosides from Aspidopterys obcordata vines with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Apoptosis Induction Assay with Dregeoside Da1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dregeoside Da1 is a steroid glycoside isolated from the plant Dregea volubilis. While direct studies on the apoptotic effects of Dregeoside Da1 are limited, compounds of the same class, such as cardenolide glycosides, have demonstrated significant pro-apoptotic and cytostatic activity in various cancer cell lines. These related compounds are known to induce caspase-dependent apoptosis through both intrinsic and extrinsic pathways. This document provides a comprehensive guide for investigating the apoptosis-inducing potential of Dregeoside Da1, including detailed experimental protocols and data presentation formats.

Principle of Apoptosis Induction

Apoptosis, or programmed cell death, is a tightly regulated process essential for tissue homeostasis. It can be initiated through two main pathways: the extrinsic (death receptor-mediated) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of a cascade of cysteine proteases known as caspases, which execute the final stages of cell death. Based on the activity of related cardenolide glycosides, it is hypothesized that Dregeoside Da1 may induce apoptosis by activating initiator caspases (like caspase-8 and caspase-9) which in turn activate executioner caspases (such as caspase-3), leading to the cleavage of cellular substrates and eventual cell death[1][2][3].

Data Presentation

Table 1: Cytotoxicity of Dregeoside Da1 on Cancer Cell Lines (Hypothetical Data)

This table summarizes the hypothetical half-maximal inhibitory concentration (IC50) values of Dregeoside Da1 on various cancer cell lines after a 48-hour treatment, as would be determined by an MTT assay.

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	15.2 ± 1.8
MCF-7	Breast Adenocarcinoma	25.5 ± 2.3
HeLa	Cervical Cancer	18.9 ± 2.1
PC3	Prostate Adenocarcinoma	22.1 ± 1.9

Table 2: Quantification of Apoptosis by Annexin V/PI Staining (Hypothetical Data)

This table presents hypothetical data from a flow cytometry analysis of A549 cells treated with Dregeoside Da1 for 24 hours. The data shows the percentage of cells in different stages of apoptosis.

Treatment	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Control (Vehicle)	95.1 ± 2.5	2.5 ± 0.5	2.4 ± 0.4
Dregeoside Da1 (10 µM)	70.3 ± 3.1	15.8 ± 1.2	13.9 ± 1.5
Dregeoside Da1 (20 µM)	45.2 ± 2.8	30.5 ± 2.1	24.3 ± 1.9

Table 3: Caspase Activity in A549 Cells Treated with Dregeoside Da1 (Hypothetical Data)

This table shows the fold increase in caspase-3, -8, and -9 activity in A549 cells after 24-hour treatment with Dregeoside Da1, as measured by a colorimetric or fluorometric assay.

Treatment	Caspase-3 Activity (Fold Increase)	Caspase-8 Activity (Fold Increase)	Caspase-9 Activity (Fold Increase)
Control (Vehicle)	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1
Dregeoside Da1 (15 µM)	4.2 ± 0.4	2.8 ± 0.3	3.5 ± 0.3

Experimental Protocols

Cell Culture and Treatment

• Culture the desired cancer cell line (e.g., A549) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintain at 37°C in a humidified atmosphere with 5% CO2.

• Seed the cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) and allow them to adhere overnight.

• Prepare a stock solution of Dregeoside Da1 in a suitable solvent such as DMSO.

• Treat the cells with varying concentrations of Dregeoside Da1 for the desired time points (e.g., 24, 48 hours). Include a vehicle-treated control group.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Binding Buffer

• Flow cytometer

Protocol:

• After treatment with Dregeoside Da1, harvest the cells (including floating cells in the media) by trypsinization.

• Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Caspase Activity Assay

This assay measures the activity of key apoptosis-related caspases.

Materials:

• Caspase-3, -8, and -9 colorimetric or fluorometric assay kits

• Cell lysis buffer

• Microplate reader

Protocol:

• After treatment, lyse the cells using the provided lysis buffer.

• Centrifuge the cell lysates to pellet debris and collect the supernatant.

• Determine the protein concentration of each lysate.

• In a 96-well plate, add an equal amount of protein from each sample.

• Add the caspase substrate (e.g., DEVD-pNA for caspase-3) to each well.

• Incubate the plate at 37°C for 1-2 hours.

• Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Calculate the fold increase in caspase activity relative to the untreated control.

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key apoptotic proteins.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and blotting apparatus

• Chemiluminescent substrate

Protocol:

• Lyse the treated cells with RIPA buffer and determine the protein concentration.

• Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Use β-actin as a loading control to normalize protein expression.

Visualizations

Caption: Hypothetical signaling pathway for Dregeoside Da1-induced apoptosis.

Caption: General experimental workflow for apoptosis induction assay.

References

• 1. Apoptotic activities of cardenolide glycosides from Asclepias subulata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pro-apoptotic and cytostatic activity of naturally occurring cardenolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of proliferation and apoptotic induction by 20 steroid glycosides in 143B osteosarcoma cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Cycle Analysis of Dregeoside Da1 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dregeoside Da1 is a naturally occurring compound with potential therapeutic applications. Understanding its mechanism of action is crucial for its development as a pharmacological agent. One of the key indicators of a compound's anti-proliferative potential is its effect on the cell cycle. These application notes provide a detailed protocol for analyzing the effects of Dregeoside Da1 on the cell cycle of cultured cells using propidium (B1200493) iodide (PI) staining and flow cytometry. While direct experimental data on Dregeoside Da1 is not yet available, the protocols and potential outcomes described herein are based on the known effects of structurally related compounds, such as cardiac glycosides and steroidal saponins (B1172615), which are known to induce cell cycle arrest.

Hypothetical Data Presentation

Based on the effects of similar compounds, Dregeoside Da1 is hypothesized to induce cell cycle arrest in a dose-dependent manner. The following table summarizes the potential quantitative data from a cell cycle analysis experiment on a cancer cell line treated with Dregeoside Da1 for 24 hours.

Table 1: Hypothetical Cell Cycle Distribution of Cancer Cells Treated with Dregeoside Da1

Treatment Concentration	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Control (0 µM)	65.2 ± 3.1	20.5 ± 1.8	14.3 ± 1.5
Dregeoside Da1 (1 µM)	60.1 ± 2.8	18.2 ± 1.6	21.7 ± 2.0
Dregeoside Da1 (5 µM)	45.7 ± 2.5	12.3 ± 1.1	42.0 ± 2.3
Dregeoside Da1 (10 µM)	30.4 ± 2.2	8.9 ± 0.9	60.7 ± 2.8

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Dregeoside Da1

• Cell Seeding:

  • Culture the desired cancer cell line (e.g., HeLa, MCF-7, A549) in appropriate media supplemented with fetal bovine serum (FBS) and antibiotics in a humidified incubator at 37°C with 5% CO2.

  • Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

• Compound Preparation:

  • Prepare a stock solution of Dregeoside Da1 in dimethyl sulfoxide (B87167) (DMSO).

  • Further dilute the stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM). Ensure the final DMSO concentration in all treatments, including the control, is less than 0.1%.

• Treatment:

  • Once the cells reach the desired confluency, replace the old medium with fresh medium containing the different concentrations of Dregeoside Da1.

  • Include a vehicle control (DMSO-treated) group.

  • Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Protocol 2: Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol outlines the steps for staining cells with propidium iodide to analyze DNA content and determine the cell cycle distribution.[1][2][3][4][5]

• Cell Harvesting:

  • After the treatment period, aspirate the medium and wash the cells once with phosphate-buffered saline (PBS).

  • Harvest the cells by trypsinization.

  • Collect the cells in a 15 mL centrifuge tube and centrifuge at 300 x g for 5 minutes.[4]

  • Discard the supernatant and wash the cell pellet with cold PBS.

• Cell Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol (B145695) dropwise to fix the cells.[2][3][4] This step is crucial to permeabilize the cells and should be done carefully to avoid clumping.[4]

  • Incubate the cells for at least 30 minutes on ice or at -20°C for longer storage.[2][3]

• Staining:

  • Centrifuge the fixed cells at a higher speed (e.g., 500 x g) for 5 minutes to pellet the cells.[4]

  • Carefully decant the ethanol and wash the cell pellet twice with PBS.[3]

  • Resuspend the cell pellet in 500 µL of PI staining solution (50 µg/mL propidium iodide and 100 µg/mL RNase A in PBS).[2] The inclusion of RNase A is important as PI can also bind to double-stranded RNA.[1][4]

  • Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.[5]

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Collect data from at least 10,000 single-cell events.[2]

  • Use a dot plot of forward scatter (FSC) versus side scatter (SSC) to gate the cell population of interest and exclude debris.

  • Use a dot plot of PI-Area versus PI-Width to gate out doublets and clumps.[2]

  • Generate a histogram of the PI fluorescence intensity (DNA content) on a linear scale.[6]

  • Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[6]

Visualizations

Caption: Experimental workflow for cell cycle analysis of Dregeoside Da1 treated cells.

Caption: Hypothetical signaling pathway for Dregeoside Da1-induced G2/M cell cycle arrest.

Potential Mechanism of Action and Discussion

While the precise mechanism of Dregeoside Da1 remains to be elucidated, based on the activity of related cardiac glycosides and steroidal saponins, it is plausible that it induces cell cycle arrest through the following pathways:

• Inhibition of Na+/K+ ATPase: Cardiac glycosides are known to inhibit the Na+/K+ ATPase pump, leading to alterations in intracellular ion concentrations.[1] This can trigger various downstream signaling cascades that affect cell proliferation.

• Modulation of PI3K/Akt/mTOR Pathway: Several studies have shown that cardiac glycosides and steroidal saponins can suppress the PI3K/Akt/mTOR signaling pathway.[4][6] This pathway is a central regulator of cell growth, proliferation, and survival, and its inhibition can lead to cell cycle arrest.

• Downregulation of G2/M Phase Regulators: The G2/M transition is controlled by the cyclin B1/Cdc2 complex.[1] Compounds that induce G2/M arrest often do so by downregulating the expression of cyclin B1 and inhibiting the activity of Cdc2.[1][5]

The hypothetical data presented in Table 1, showing an accumulation of cells in the G2/M phase with increasing concentrations of Dregeoside Da1, is consistent with the mechanism of action of many known cardiac glycosides and steroidal saponins.[1][5][7] Further experiments, such as Western blotting for key cell cycle regulatory proteins (e.g., cyclin B1, Cdc2, p21) and analysis of the PI3K/Akt pathway, would be necessary to confirm this proposed mechanism for Dregeoside Da1.

Conclusion

These application notes provide a comprehensive framework for investigating the effects of Dregeoside Da1 on the cell cycle. The detailed protocols for cell treatment and flow cytometric analysis, along with the hypothetical data and signaling pathways, offer a solid foundation for researchers to design and execute experiments to elucidate the anti-proliferative mechanism of this novel compound. The provided information is intended to guide future research and contribute to the development of Dregeoside Da1 as a potential therapeutic agent.

References

• 1. Emergence of Cardiac Glycosides as Potential Drugs: Current and Future Scope for Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Live cell screening identifies glycosides as enhancers of cardiomyocyte cell cycle activity [frontiersin.org]
• 3. Cardiac glycosides: Looking beyond heart failure and atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanistic role of cardiac glycosides in DNA damage response and repair signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Steroidal saponins from Calamus insignis, and their cell growth and cell cycle inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Steroidal Saponins: Naturally Occurring Compounds as Inhibitors of the Hallmarks of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity of a plant steroidal saponin on human lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Study of Dregeoside Da1 in Human Cancer Cell Lines

Introduction

Dregeoside Da1 belongs to the class of pregnane (B1235032) glycosides, a group of naturally occurring steroid compounds that have demonstrated a range of biological activities, including cytotoxic and anti-proliferative effects against various cancer cell lines.[1][3][4] Research on analogous pregnane glycosides suggests that their anti-cancer mechanisms may involve the induction of apoptosis (programmed cell death) and interference with cell cycle progression.[2][4] Given its structural class, Dregeoside Da1 presents a promising candidate for investigation as a novel therapeutic agent in oncology.

These application notes provide a framework for the initial in vitro evaluation of Dregeoside Da1, from determining its cytotoxic potential to elucidating its mechanism of action in human cancer cell lines.

Data Presentation: Cytotoxicity of Representative Pregnane Glycosides

The following table summarizes the cytotoxic activities (IC50 values) of various pregnane glycosides against different human cancer cell lines, as reported in the literature. This data provides a comparative overview of the potential potency of this class of compounds and can serve as a reference for designing dose-response studies with Dregeoside Da1.

Compound/Extract	Cell Line	Cell Type	IC50 (µM)	Reference
Fuscastatin (semi-synthetic pregnane glycoside)	HL-60	Human myeloid leukemia	10 ± 1.5	[2]
Fuscastatin	SK-MEL-1	Human melanoma	26.2 ± 0.7	[2]
Pregnane Glycoside (Compound 1)	HL-60	Human myeloid leukemia	49	[2]
Pregnane Glycoside (Compound 2)	HL-60	Human myeloid leukemia	63	[2]
Cissasteroid G (Compound 7)	HL-60	Human promyelocytic leukemia	2.19	[5]
Cissasteroid G (Compound 7)	A549	Human lung carcinoma	14.38	[5]
Cissasteroid G (Compound 7)	SMMC-7721	Human hepatocellular carcinoma	2.00	[5]
Cissasteroid G (Compound 7)	MCF-7	Human breast adenocarcinoma	7.58	[5]
Cissasteroid G (Compound 7)	SW480	Human colon adenocarcinoma	7.44	[5]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of Dregeoside Da1 on cancer cell lines and calculating the IC50 value.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• Dregeoside Da1 stock solution (in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multi-channel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete growth medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Prepare serial dilutions of Dregeoside Da1 in complete growth medium from the stock solution. The final concentration of DMSO should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the prepared Dregeoside Da1 dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 48 or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This protocol is for quantifying the induction of apoptosis by Dregeoside Da1.

Materials:

• 6-well plates

• Dregeoside Da1

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at an appropriate density and allow them to attach overnight.

• Treat the cells with Dregeoside Da1 at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include a vehicle-treated control.

• Harvest the cells by trypsinization, collect both adherent and floating cells, and wash them with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within one hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Apoptosis-Related Proteins

This protocol is to investigate the effect of Dregeoside Da1 on the expression of key proteins involved in the apoptotic pathway.

Materials:

• Dregeoside Da1

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Treat cells with Dregeoside Da1 as described for the apoptosis assay.

• Lyse the cells in lysis buffer and quantify the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system. β-actin is commonly used as a loading control.

Visualization of Potential Mechanisms and Workflows

Signaling Pathway

The following diagram illustrates a potential apoptotic signaling pathway that may be activated by pregnane glycosides like Dregeoside Da1, leading to cancer cell death.

Caption: Potential intrinsic apoptotic pathway induced by Dregeoside Da1.

Experimental Workflow

The diagram below outlines a logical workflow for the investigation of Dregeoside Da1 in a human cancer cell line study.

Caption: Experimental workflow for Dregeoside Da1 cancer cell line study.

References

• 1. Cytotoxicity of pregnane glycosides of Cynanchum otophyllum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application of Dregeoside Da1 in Drug Discovery Research: An Overview of Related Compounds

Researchers, scientists, and drug development professionals are constantly seeking novel natural compounds with therapeutic potential. While specific research on Dregeoside Da1 is not currently available in the public domain, the study of related compounds from its source, Dregea volubilis, provides valuable insights into its potential applications in drug discovery.

Dregea volubilis is a climbing plant that has been a source of various steroidal glycosides, a class of compounds known for their diverse biological activities. While detailed experimental data and protocols for Dregeoside Da1 are absent from scientific literature, the investigation of other compounds from this plant and the broader class of glycosides can serve as a foundational guide for future research into Dregeoside Da1. This document outlines the general therapeutic potential and common experimental protocols used for analogous compounds, which could be adapted for the study of Dregeoside Da1.

Potential Therapeutic Areas

Based on the activities of other glycosides isolated from Dregea volubilis and similar natural products, Dregeoside Da1 could be investigated for the following therapeutic applications:

• Anti-cancer Activity: Many steroidal glycosides have demonstrated cytotoxic effects against various cancer cell lines. The proposed research into Dregeoside Da1 would likely begin with assessing its potential to induce apoptosis (programmed cell death) in cancer cells.

• Anti-inflammatory Effects: Extracts from Dregea volubilis have shown anti-inflammatory properties.[1] Future studies could explore if Dregeoside Da1 contributes to this activity by modulating inflammatory pathways.

• Antidiabetic Properties: Some pregnane (B1235032) glycosides from Dregea volubilis have been found to inhibit α-glucosidase and α-amylase, enzymes involved in carbohydrate digestion.[2] This suggests a potential role for Dregeoside Da1 in the management of diabetes.

Hypothetical Experimental Protocols

Should research on Dregeoside Da1 commence, the following are standard experimental protocols that would likely be employed to characterize its biological activity.

Table 1: Representative Experimental Protocols for Investigating the Biological Activity of a Novel Glycoside

Experiment	Objective	Brief Methodology	Typical Readouts
Cell Viability Assay (MTT/XTT)	To determine the cytotoxic effect on cancer and normal cell lines.	Cells are treated with varying concentrations of the compound for 24-72 hours. A reagent (MTT or XTT) is added, which is converted by viable cells into a colored product, measured by a spectrophotometer.	IC50 value (concentration at which 50% of cell growth is inhibited).
Apoptosis Assay (Annexin V/PI Staining)	To quantify the induction of apoptosis and distinguish it from necrosis.	Treated cells are stained with Annexin V (detects early apoptotic cells) and Propidium Iodide (PI, detects late apoptotic/necrotic cells) and analyzed by flow cytometry.	Percentage of apoptotic and necrotic cells.
Western Blot Analysis	To investigate the effect on specific protein expression in signaling pathways.	Proteins are extracted from treated cells, separated by size via gel electrophoresis, transferred to a membrane, and probed with antibodies specific to target proteins (e.g., caspases, Bcl-2 family proteins).	Changes in the expression levels of key signaling proteins.
Enzyme Inhibition Assay (e.g., α-glucosidase)	To assess the inhibitory effect on specific enzymes.	The enzyme, substrate, and various concentrations of the inhibitor are incubated together. The formation of the product is measured over time, typically by spectrophotometry.	IC50 value for enzyme inhibition.

Postulated Signaling Pathways and Experimental Workflows

The following diagrams illustrate hypothetical signaling pathways that Dregeoside Da1 might modulate, based on the known activities of other steroidal glycosides, and a general workflow for its initial investigation.

Caption: Hypothetical signaling pathway for apoptosis induction by Dregeoside Da1.

Caption: A general experimental workflow for the initial stages of drug discovery research on Dregeoside Da1.

Conclusion

While direct experimental data on Dregeoside Da1 is currently lacking, the broader family of glycosides from Dregea volubilis presents a compelling case for its investigation. The protocols and potential pathways outlined here provide a roadmap for researchers to begin exploring the therapeutic potential of Dregeoside Da1. Further research is essential to isolate, characterize, and evaluate this compound to determine its specific biological activities and potential as a future therapeutic agent.

References

• 1. Dregea volubilis (L.f.) Benth. ex Hook.f. - Nature [asia-medicinalplants.info]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Assessing the Efficacy of Dregeoside Da1

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dregeoside Da1 is a novel natural compound with putative anti-cancer properties. These application notes provide a comprehensive framework of experimental designs and detailed protocols to systematically evaluate the therapeutic efficacy of Dregeoside Da1, from initial in vitro screening to in vivo validation in preclinical models. The following protocols are designed to be adaptable to various cancer cell types and research settings.

Part 1: In Vitro Efficacy Assessment

A series of in vitro assays are essential for the initial characterization of Dregeoside Da1's anti-cancer activity. These experiments will determine its cytotoxicity, its ability to induce programmed cell death (apoptosis), and its impact on cell cycle progression.[1][2][3][4]

Cell Viability and Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[5] This initial screen determines the concentration-dependent cytotoxic effect of Dregeoside Da1 on cancer cells and allows for the calculation of the half-maximal inhibitory concentration (IC50).[6][7]

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Dregeoside Da1 in culture medium. Replace the medium in each well with 100 µL of medium containing various concentrations of Dregeoside Da1 (e.g., 0, 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (e.g., DMSO) at the same concentration used for the highest drug dose.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5][8]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[7][8]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the log concentration of Dregeoside Da1 to determine the IC50 value.

Data Presentation: Cell Viability

Dregeoside Da1 Conc. (µM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%)
0 (Vehicle)	1.25 ± 0.08	100
1	1.18 ± 0.07	94.4
5	1.02 ± 0.06	81.6
10	0.85 ± 0.05	68.0
25	0.61 ± 0.04	48.8
50	0.39 ± 0.03	31.2
100	0.22 ± 0.02	17.6

Apoptosis Quantification (Annexin V/PI Staining)

To determine if the observed cytotoxicity is due to apoptosis, cells are stained with Annexin V and Propidium Iodide (PI) and analyzed by flow cytometry. Annexin V binds to phosphatidylserine (B164497) (PS), which is translocated to the outer cell membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptotic or necrotic cells).[9][10]

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Seed cells in 6-well plates and treat with Dregeoside Da1 at concentrations around the determined IC50 for 24 or 48 hours. Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.[11]

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[11]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[10]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples immediately by flow cytometry. Healthy cells will be Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.[12]

Data Presentation: Apoptosis Analysis

Treatment	Viable Cells (%) (Q3)	Early Apoptotic (%) (Q4)	Late Apoptotic (%) (Q2)	Necrotic (%) (Q1)
Control	95.2 ± 2.1	2.5 ± 0.5	1.8 ± 0.4	0.5 ± 0.1
Dregeoside Da1 (IC50/2)	75.6 ± 3.5	15.8 ± 1.2	4.1 ± 0.6	4.5 ± 0.7
Dregeoside Da1 (IC50)	40.1 ± 4.2	38.9 ± 2.8	15.3 ± 1.9	5.7 ± 0.9
Dregeoside Da1 (2x IC50)	15.3 ± 2.9	45.2 ± 3.1	30.1 ± 2.5	9.4 ± 1.3

Cell Cycle Analysis (Propidium Iodide Staining)

This assay investigates whether Dregeoside Da1 affects cell cycle progression. Propidium iodide (PI) stoichiometrically binds to DNA, allowing for the quantification of DNA content and the determination of cell distribution in different phases of the cell cycle (G0/G1, S, G2/M).[13]

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Seed cells in 6-well plates and treat with Dregeoside Da1 at relevant concentrations for 24 hours.

• Cell Harvesting: Collect cells, wash with PBS, and centrifuge.

• Fixation: Resuspend the cell pellet and fix the cells by adding cold 70% ethanol (B145695) dropwise while gently vortexing.[14][15] Incubate on ice for at least 30 minutes or store at -20°C.[13][14]

• Washing: Centrifuge the fixed cells, discard the ethanol, and wash the pellet twice with PBS.[14]

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A (to prevent staining of RNA).[13][14]

• Incubation: Incubate for 30 minutes at room temperature in the dark.[14]

• Analysis: Analyze the samples by flow cytometry. The DNA content will be used to gate cell populations into G0/G1, S, and G2/M phases.

Data Presentation: Cell Cycle Distribution

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	60.5 ± 2.5	25.3 ± 1.8	14.2 ± 1.5
Dregeoside Da1 (IC50/2)	55.1 ± 3.1	20.7 ± 2.0	24.2 ± 2.2
Dregeoside Da1 (IC50)	30.4 ± 3.8	15.5 ± 1.9	54.1 ± 3.5
Dregeoside Da1 (2x IC50)	20.8 ± 2.9	10.1 ± 1.5	69.1 ± 4.1

Mechanism of Action (Western Blotting)

Western blotting is used to detect changes in the expression levels of specific proteins involved in apoptosis and cell cycle regulation to elucidate the molecular mechanism of Dregeoside Da1.[16] Based on the results from the apoptosis and cell cycle assays, key proteins to investigate would include those in the intrinsic apoptosis pathway (Bcl-2, Bax, Caspase-3, PARP) and the G2/M checkpoint (p21, Cyclin B1, Cdc2).[17][18][19]

Experimental Protocol: Western Blotting

• Protein Extraction: Treat cells with Dregeoside Da1 as described previously. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) per lane onto an SDS-polyacrylamide gel. Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, cleaved PARP, p21, Cyclin B1, Cdc2, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities using densitometry software and normalize to the loading control.

Data Presentation: Protein Expression Levels (Relative Densitometry)

Target Protein	Control	Dregeoside Da1 (IC50)
Bcl-2	1.00 ± 0.05	0.35 ± 0.04
Bax	1.00 ± 0.06	2.50 ± 0.15
Cleaved Caspase-3	1.00 ± 0.04	4.80 ± 0.21
Cleaved PARP	1.00 ± 0.07	5.10 ± 0.25
p21	1.00 ± 0.05	3.20 ± 0.18
Cyclin B1	1.00 ± 0.06	0.40 ± 0.03
Cdc2	1.00 ± 0.05	0.45 ± 0.04

Part 2: In Vivo Efficacy Assessment

To validate the in vitro findings, the anti-tumor efficacy of Dregeoside Da1 should be evaluated in an in vivo animal model, such as a tumor xenograft model.[2][3]

Subcutaneous Tumor Xenograft Model

This model involves implanting human cancer cells subcutaneously into immunodeficient mice to form a palpable tumor, which is then treated with the test compound.[20][21][22]

Experimental Protocol: Xenograft Model

• Animal Model: Use 6-8 week old immunodeficient mice (e.g., BALB/c nude or NSG mice). Allow them to acclimatize for at least one week.[21]

• Cell Preparation and Implantation: Harvest cancer cells that are in the exponential growth phase. Resuspend the cells in sterile PBS or medium, optionally mixed with Matrigel to improve tumor engraftment.[20] Subcutaneously inject 1-5 x 10⁶ cells in a volume of 100-200 µL into the flank of each mouse.[21]

• Tumor Growth and Randomization: Monitor the mice for tumor formation. When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle Control, Dregeoside Da1 low dose, Dregeoside Da1 high dose, Positive Control).[21]

• Drug Administration: Administer Dregeoside Da1 via a clinically relevant route (e.g., intraperitoneal, oral gavage) according to a predetermined schedule (e.g., daily for 21 days). The vehicle used to dissolve the compound should be administered to the control group.

• Monitoring: Measure tumor volume (Volume = 0.5 x Length x Width²) and mouse body weight 2-3 times per week.[21][23] Monitor the animals for any signs of toxicity.

• Endpoint: At the end of the study (or when tumors reach a predetermined maximum size), euthanize the mice. Excise the tumors, weigh them, and process them for further analysis (e.g., histology, Western blotting).

Data Presentation: In Vivo Efficacy

Treatment Group	Day 0 Tumor Vol. (mm³)	Final Tumor Vol. (mm³)	Tumor Growth Inhibition (%)	Final Body Weight (g)
Vehicle Control	120.5 ± 15.2	1550.8 ± 180.4	0	22.5 ± 1.1
Dregeoside Da1 (10 mg/kg)	122.1 ± 14.8	850.3 ± 110.2	45.2	22.1 ± 1.3
Dregeoside Da1 (25 mg/kg)	121.7 ± 16.1	425.6 ± 95.7	72.6	21.5 ± 1.0
Positive Control	123.0 ± 15.5	310.1 ± 80.5	80.0	19.8 ± 1.5

Part 3: Visualizations and Pathways

Experimental Workflow

Caption: Overall experimental workflow for assessing Dregeoside Da1 efficacy.

Hypothesized Apoptosis Signaling Pathway

Caption: Hypothesized intrinsic apoptosis pathway induced by Dregeoside Da1.

Hypothesized G2/M Cell Cycle Arrest Pathway

Caption: Hypothesized G2/M cell cycle arrest pathway induced by Dregeoside Da1.

References

• 1. In vitro assays and techniques utilized in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. noblelifesci.com [noblelifesci.com]
• 3. iv.iiarjournals.org [iv.iiarjournals.org]
• 4. 2024.sci-hub.ru [2024.sci-hub.ru]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. broadpharm.com [broadpharm.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 10. bosterbio.com [bosterbio.com]
• 11. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. vet.cornell.edu [vet.cornell.edu]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. The molecular mechanism of G2/M cell cycle arrest induced by AFB1 in the jejunum - PMC [pmc.ncbi.nlm.nih.gov]
• 18. DRG2 Regulates G2/M Progression via the Cyclin B1-Cdk1 Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 21. benchchem.com [benchchem.com]
• 22. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 23. tumor.informatics.jax.org [tumor.informatics.jax.org]

Technical Notes & Optimization

improving Dregeoside Da1 solubility for cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the solubility of Dregeoside Da1 for cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Dregeoside Da1?

A1: The recommended solvent for creating a stock solution of Dregeoside Da1 is dimethyl sulfoxide (B87167) (DMSO).[1] Other potential solvents include ethanol, methanol, pyridine, dimethylformamide (DMF), and dimethylacetamide (DMA).[2] It is crucial to use a high-purity, sterile grade of the chosen solvent.

Q2: I have dissolved Dregeoside Da1 in DMSO, but it precipitates when I add it to my cell culture medium. What can I do?

A2: This phenomenon, often called "crashing out," is common for hydrophobic compounds. Here are several strategies to prevent it:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, ideally below 1%, as higher concentrations can be cytotoxic.

• Use a Co-solvent: In some instances, a combination of solvents can improve solubility.

• Gentle Warming: Pre-warming your cell culture medium to 37°C before adding the Dregeoside Da1 stock solution can aid in its dispersion.

• Rapid Mixing: Add the stock solution dropwise to the pre-warmed medium while vortexing or stirring to facilitate rapid dispersal and prevent the formation of localized high concentrations that lead to precipitation.

Q3: What is a suitable starting concentration for a Dregeoside Da1 stock solution?

A3: Based on protocols for other steroid glycosides, a starting stock solution concentration of up to 100 mM in DMSO can be prepared.[1] However, it is advisable to start with a more conservative concentration, such as 10 mM, which is also commercially available.[2]

Q4: How should I store my Dregeoside Da1 stock solution?

A4: Store the stock solution in small aliquots in tightly sealed vials at -20°C to minimize freeze-thaw cycles.[2] Before use, allow an aliquot to equilibrate to room temperature for at least one hour prior to opening the vial.[2]

Q5: Should I use a vehicle control in my experiments?

A5: Yes, it is essential to include a vehicle control in your experiments. This control should contain the same final concentration of the solvent (e.g., DMSO) used to dissolve the Dregeoside Da1 to account for any potential effects of the solvent on the cells.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Dregeoside Da1 powder will not dissolve in the initial solvent.	Insufficient solvent volume or inadequate mixing.	Increase the solvent volume incrementally. Use a vortex mixer for vigorous agitation. Gentle warming in a 37°C water bath for 5-10 minutes may also help.
The solution is cloudy or contains visible particles after dilution in cell culture medium.	The compound has precipitated out of solution ("crashed out").	Decrease the final concentration of Dregeoside Da1. Ensure the final DMSO concentration is well below 1%. Pre-warm the medium and use rapid mixing during dilution. Consider using solubilizing agents like cyclodextrins.
Inconsistent results between experiments.	Variability in the preparation of the Dregeoside Da1 solution.	Standardize the protocol for preparing and diluting the stock solution. Ensure the stock solution is fully dissolved and homogenous before each use. Prepare fresh dilutions for each experiment.
Observed cytotoxicity in control wells.	The concentration of the solvent (e.g., DMSO) is too high.	Perform a dose-response experiment to determine the maximum tolerable concentration of the solvent for your specific cell line. Ensure the final solvent concentration is below this cytotoxic threshold.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Dregeoside Da1 Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of Dregeoside Da1 powder in a sterile microcentrifuge tube. The molecular weight of Dregeoside Da1 is 815.0 g/mol .

• Solvent Addition: Add the calculated volume of high-purity, sterile DMSO to achieve a 10 mM concentration.

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes, followed by further vortexing.

• Visual Inspection: Visually confirm that the solution is clear and free of any visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile cryovials to avoid repeated freeze-thaw cycles. Store at -20°C.

Protocol 2: Dilution of Dregeoside Da1 Stock Solution into Cell Culture Medium

• Pre-warm Medium: Pre-warm the required volume of cell culture medium to 37°C.

• Dilution: While gently vortexing the pre-warmed medium, add the required volume of the Dregeoside Da1 stock solution dropwise.

• Mixing: Continue to mix the solution for an additional 30 seconds to ensure homogeneity.

• Final Inspection: Visually inspect the final solution for any signs of precipitation or turbidity before adding it to your cell culture plates.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to an equivalent volume of pre-warmed medium.

Visualizations

Caption: Experimental workflow for the preparation and dilution of Dregeoside Da1.

Caption: Troubleshooting logic for addressing Dregeoside Da1 precipitation.

References

• 1. Steroid Glycosides Hyrcanoside and Deglucohyrcanoside: On Isolation, Structural Identification, and Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pjps.pk [pjps.pk]

Dregeoside Da1 stability issues in experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Dregeoside Da1 in experimental settings. The information is tailored for researchers, scientists, and drug development professionals to anticipate and address potential stability challenges.

Frequently Asked Questions (FAQs)

Q1: What is Dregeoside Da1 and why is its stability a concern?

Dregeoside Da1 is a steroidal glycoside, a class of natural products investigated for various pharmacological activities. Like other glycosides, its chemical structure, which includes a steroid aglycone linked to sugar moieties, can be susceptible to degradation under common experimental conditions. Ensuring the stability of Dregeoside Da1 is critical for obtaining accurate and reproducible experimental results, as degradation can lead to a loss of biological activity and the formation of confounding byproducts.

Q2: What are the primary factors that can affect the stability of Dregeoside Da1?

The stability of Dregeoside Da1 can be influenced by several factors, including:

• pH: Acidic conditions are known to catalyze the hydrolysis of glycosidic bonds, leading to the cleavage of sugar residues from the steroidal backbone.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light: Exposure to UV or high-intensity visible light may induce photolytic degradation.

• Oxidizing agents: The presence of oxidizing agents can lead to the modification of the steroidal core or the sugar moieties.

• Solvent: The choice of solvent for stock solutions and experimental assays can impact stability. While DMSO, methanol (B129727), and ethanol (B145695) are common solvents, their interaction with Dregeoside Da1 over time should be considered.[1]

Q3: How should I prepare and store Dregeoside Da1 stock solutions to maximize stability?

For optimal stability, it is recommended to prepare stock solutions of Dregeoside Da1 in high-purity anhydrous DMSO. Aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or lower, protected from light. Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation. It is advisable to prepare fresh working dilutions from the stock solution for each experiment.

Q4: Are there known degradation products of Dregeoside Da1?

While specific degradation products of Dregeoside Da1 are not extensively documented in publicly available literature, the primary degradation pathway for steroidal glycosides is hydrolysis. This process would likely lead to the formation of one or more prosapogenins (Dregeoside Da1 with fewer sugar units) and ultimately the aglycone (the steroidal core without any sugar moieties). Other potential degradation products could arise from oxidation or other chemical transformations of the steroidal structure.

Troubleshooting Guide: Dregeoside Da1 Stability Issues

This guide addresses common problems encountered during experiments with Dregeoside Da1 that may be related to its stability.

Problem	Possible Cause	Recommended Solution
Loss of biological activity over time in cell culture experiments.	Degradation of Dregeoside Da1 in the cell culture medium due to pH or enzymatic activity.	1. Prepare fresh Dregeoside Da1 dilutions from a frozen stock for each experiment. 2. Minimize the incubation time of Dregeoside Da1 with cells where possible. 3. Perform a time-course experiment to assess the stability of Dregeoside Da1 in your specific cell culture medium. Analyze samples at different time points using a validated analytical method (e.g., HPLC).
Inconsistent results between experimental replicates.	Inconsistent handling and storage of Dregeoside Da1 solutions. Degradation during the experimental workflow.	1. Ensure all experimental replicates use Dregeoside Da1 from the same stock solution, prepared and stored under identical conditions. 2. Standardize the entire experimental protocol, including incubation times and exposure to light and heat. 3. Aliquot stock solutions to prevent multiple freeze-thaw cycles.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Degradation of Dregeoside Da1 into one or more degradation products.	1. Compare the chromatogram of the suspect sample with that of a freshly prepared, un-degraded standard of Dregeoside Da1. 2. To confirm if the new peaks are degradation products, perform a forced degradation study (see Experimental Protocols section) and analyze the stressed samples. 3. Use LC-MS to obtain mass information on the unknown peaks to help identify potential degradation products.[2]
Reduced concentration of Dregeoside Da1 in stock solutions over time.	Chemical instability of Dregeoside Da1 in the chosen solvent at the storage temperature.	1. Verify the suitability of the solvent. DMSO is generally a good choice for initial stock solutions.[1] 2. Ensure proper storage conditions (-20°C or -80°C, protected from light). 3. Re-qualify the concentration of older stock solutions against a freshly prepared standard before use in critical experiments.

Data Presentation: Summary of Forced Degradation Studies (Hypothetical Data)

The following table summarizes the hypothetical results of a forced degradation study on Dregeoside Da1. These results are representative of what might be expected for a steroidal glycoside and are intended to guide researchers in designing their own stability studies.

Stress Condition	Description	% Degradation of Dregeoside Da1	Major Degradation Products Observed
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours	45%	Prosapogenins, Aglycone
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours	15%	Unidentified polar products
Oxidation	1% H₂O₂ at room temperature for 24 hours	10%	Oxidized steroidal derivatives
Thermal Degradation	80°C for 48 hours (solid state)	5%	Minor unidentified products
Photostability	Exposed to ICH Q1B light conditions	8%	Minor unidentified products

Experimental Protocols

Protocol 1: Forced Degradation Study of Dregeoside Da1

This protocol outlines a general procedure for conducting forced degradation studies to understand the stability profile of Dregeoside Da1.[3][4]

Objective: To identify potential degradation pathways and degradation products of Dregeoside Da1 under various stress conditions.

Materials:

• Dregeoside Da1

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV/PDA or MS detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Dregeoside Da1 in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.2 M HCl. Incubate at 60°C for 24 hours. Neutralize with 1 mL of 0.2 M NaOH.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 1 mL of 0.2 M HCl.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Place a small amount of solid Dregeoside Da1 in an oven at 80°C for 48 hours. Dissolve the stressed solid in methanol to the original stock concentration.

• Photolytic Degradation: Expose a solution of Dregeoside Da1 (1 mg/mL in methanol) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

• Control Sample: Keep a stock solution of Dregeoside Da1 in methanol at -20°C, protected from light.

• Analysis: Analyze all samples by a suitable stability-indicating HPLC method.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Dregeoside Da1 from its potential degradation products.[5][6]

Instrumentation:

• HPLC with a gradient pump, autosampler, and photodiode array (PDA) detector or mass spectrometer (MS).

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 30% B to 100% B over 20 minutes, hold at 100% B for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: PDA at 210 nm or MS with electrospray ionization.

• Injection Volume: 10 µL

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. Specificity is demonstrated by the ability to resolve the Dregeoside Da1 peak from all peaks generated during the forced degradation study.

Visualizations

Caption: Workflow for Forced Degradation Study of Dregeoside Da1.

References

• 1. pharmtech.com [pharmtech.com]
• 2. researchgate.net [researchgate.net]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. asianjpr.com [asianjpr.com]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. discovery.researcher.life [discovery.researcher.life]

troubleshooting inconsistent results in Dregeoside Da1 assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dregeoside Da1. The information is presented in a question-and-answer format to directly address common issues encountered during experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Dregeoside Da1 and why are my assay results inconsistent?

Dregeoside Da1 is a steroidal saponin (B1150181). Saponins (B1172615) are known for their complex structures and potential for variability in experimental results. Inconsistencies can arise from a variety of factors including sample purity, stability, experimental conditions, and the inherent complexity of the compound itself.[1] Key factors influencing saponin stability and assay consistency include pH, temperature, and enzymatic degradation.[1]

Q2: How can I improve the reproducibility of my Dregeoside Da1 quantification?

For reliable quantification, High-Performance Liquid Chromatography coupled with an Evaporative Light Scattering Detector (HPLC-ELSD) is a suitable method, as many saponins lack a strong UV chromophore.[2][3][4] To improve reproducibility, it is crucial to carefully control experimental parameters. This includes using a validated HPLC method, ensuring consistent sample preparation, and maintaining stable instrument conditions.

Q3: What are the optimal storage conditions for Dregeoside Da1 stock solutions?

While specific stability data for Dregeoside Da1 is limited, general guidelines for saponins suggest that they are sensitive to temperature and pH.[1][5][6][7] It is recommended to store stock solutions at low temperatures (-20°C is often preferred over 4°C or room temperature) and protected from light.[1][7] The pH of the solution should be carefully controlled, as increased acidity can be detrimental to saponin stability.[1] For short-term storage, keeping samples in a cold room at 10°C may be adequate.[7]

Troubleshooting Guides

Inconsistent HPLC-ELSD Quantification

This guide addresses common issues encountered during the quantification of Dregeoside Da1 using HPLC-ELSD.

Issue	Possible Cause	Troubleshooting Steps
Variable Peak Areas	Inconsistent injection volume.	Ensure the autosampler is functioning correctly and the injection loop is completely filled. Manually inspect for air bubbles in the syringe.
Sample degradation.	Prepare fresh samples before each run. Avoid repeated freeze-thaw cycles. Confirm the stability of Dregeoside Da1 in your chosen solvent and storage conditions.[1][5][6][7]
Mobile phase inconsistency.	Prepare fresh mobile phase for each analysis. Ensure thorough mixing of mobile phase components, especially for gradient elution.
Shifting Retention Times	Fluctuations in column temperature.	Use a column oven to maintain a constant and consistent temperature.[8]
Changes in mobile phase composition or pH.	Prepare mobile phase accurately and consistently. Buffer the aqueous portion of the mobile phase if necessary to maintain a stable pH.
Column aging or contamination.	Use a guard column to protect the analytical column. If retention times consistently decrease, the column may be aging and require replacement.[8]
Poor Peak Shape (Tailing or Fronting)	Column overload.	Reduce the concentration of the injected sample.
Inappropriate mobile phase pH.	Adjust the pH of the mobile phase to ensure Dregeoside Da1 is in a single ionic state.
Sample solvent incompatible with mobile phase.	Dissolve the sample in the initial mobile phase whenever possible.

Inconsistent Results in Cell-Based Assays

This guide provides troubleshooting for variability in cell-based assays, such as cytotoxicity or mechanism of action studies, involving Dregeoside Da1.

Issue	Possible Cause	Troubleshooting Steps
High Variability Between Replicates	Inconsistent cell seeding density.	Ensure a homogenous cell suspension before seeding. Use a calibrated pipette for cell seeding.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate, or fill them with media without cells to maintain humidity.
Pipetting errors during treatment.	Use calibrated pipettes and be consistent with pipetting technique.
Lower than Expected Potency (High IC50)	Degradation of Dregeoside Da1 in culture media.	Prepare fresh dilutions of Dregeoside Da1 from a stock solution for each experiment. Assess the stability of the compound in your specific cell culture medium over the time course of the experiment.
Poor solubility of Dregeoside Da1.	Visually inspect for precipitation. Consider using a different solvent for the stock solution or adding a small percentage of a solubilizing agent (e.g., DMSO), ensuring the final concentration is not toxic to the cells.
Cell line resistance.	Verify the identity and characteristics of your cell line. Consider using a different cell line that may be more sensitive.
Irreproducible Results Between Experiments	Variation in cell passage number.	Use cells within a consistent and narrow passage number range for all experiments.
Contamination (e.g., mycoplasma).	Regularly test cell cultures for mycoplasma contamination.
Inconsistent incubation times or conditions.	Standardize all incubation times and ensure the incubator is maintaining consistent temperature, CO2, and humidity levels.

Experimental Protocols

Protocol 1: Quantification of Dregeoside Da1 by HPLC-ELSD

This protocol provides a general framework for the quantification of Dregeoside Da1. Method validation is essential for accurate and reproducible results.[2][3][4][9]

• Chromatographic System:

  • HPLC system with a binary or quaternary pump, autosampler, column oven, and an Evaporative Light Scattering Detector (ELSD).

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

    • Start with a higher percentage of B and gradually increase the percentage of A over the run time to elute the compound.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • ELSD Settings:

    • Nebulizer Temperature: 40°C.

    • Evaporator Temperature: 60°C.

    • Gas Flow Rate (Nitrogen): 1.5 L/min.

• Standard and Sample Preparation:

  • Prepare a stock solution of Dregeoside Da1 in methanol (B129727) or a suitable solvent at a concentration of 1 mg/mL.

  • Create a series of calibration standards by diluting the stock solution.

  • Prepare unknown samples by extracting and diluting them in the initial mobile phase.

• Method Validation Parameters:

  • Linearity: Assess over a range of concentrations.

  • Precision (Repeatability and Intermediate Precision): Analyze replicate injections of the same sample.

  • Accuracy (Recovery): Spike a blank matrix with a known amount of Dregeoside Da1 and measure the recovery.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration that can be reliably detected and quantified.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a general procedure for assessing the cytotoxic effects of Dregeoside Da1 on a cancer cell line.

• Cell Culture:

  • Culture the chosen cancer cell line in the recommended medium supplemented with fetal bovine serum and antibiotics.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Assay Procedure:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Prepare serial dilutions of Dregeoside Da1 in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of Dregeoside Da1. Include a vehicle control (e.g., DMSO) and a no-treatment control.

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the cell viability against the log of the Dregeoside Da1 concentration to determine the IC50 value.

Signaling Pathways and Experimental Workflows

Based on the known activities of similar saponins and steroidal glycosides, Dregeoside Da1 may exert its effects through the modulation of key signaling pathways involved in apoptosis and inflammation, such as the NF-κB and PI3K/Akt pathways.[10][11][12][13][14][15]

Hypothesized Signaling Pathway for Dregeoside Da1-Induced Apoptosis

Caption: Hypothesized Dregeoside Da1-induced apoptosis pathway.

Experimental Workflow for Investigating Signaling Pathways

Caption: Workflow for signaling pathway investigation.

Troubleshooting Logic for Inconsistent Assay Results

Caption: Logical flow for troubleshooting inconsistent results.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability of saponin biopesticides: hydrolysis in aqueous solutions and lake waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Ginsenoside Derivative AD-1 Suppresses Pathogenic Phenotypes of Rheumatoid Arthritis Fibroblast-like Synoviocytes by Modulating the PI3K/Akt Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ginsenoside Rg1 modulates PI3K/AKT pathway for enhanced osteogenesis via GPER - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. db-thueringen.de [db-thueringen.de]
• 13. Ginsenoside Rg3 Inhibits Constitutive Activation of NF-κB Signaling in Human Breast Cancer (MDA-MB-231) Cells: ERK and Akt as Potential Upstream Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PI3K/Akt signaling transduction pathway, erythropoiesis and glycolysis in hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Blockade of PI3K/AKT signaling pathway by Astragaloside IV attenuates ulcerative colitis via improving the intestinal epithelial barrier - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dregeoside Da1 Concentration for Cytotoxicity Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of Dregeoside Da1 for in vitro cytotoxicity experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dregeoside Da1 and what is its expected mechanism of action?

Dregeoside Da1 is a steroidal saponin.[1] While specific data on Dregeoside Da1 is limited, steroidal saponins (B1172615) as a class have been shown to exhibit cytotoxic activity in cancer cells.[2][3][4] The proposed mechanism of action for many steroidal saponins involves the induction of apoptosis (programmed cell death).[3][5] This can occur through the intrinsic pathway, which involves the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of caspases (e.g., caspase-3 and caspase-9).[3][5]

Q2: I am starting my experiments with Dregeoside Da1. What is a reasonable concentration range to begin with?

For a novel compound like Dregeoside Da1, it is recommended to start with a broad dose-response curve to determine its cytotoxic effects on your specific cell line.[6] A common starting point is to test a wide range of concentrations, for example, from nanomolar (nM) to micromolar (µM).[6] Based on studies of other steroidal saponins, a range from 0.1 µM to 100 µM could be a reasonable starting point for initial screening.

Q3: How should I dissolve and store Dregeoside Da1?

Like many natural products, Dregeoside Da1 may have limited solubility in aqueous solutions. It is advisable to dissolve it in a solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution.[7] When preparing working solutions, dilute the stock in your cell culture medium. It is critical to ensure the final concentration of the solvent in the culture medium is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[6]

Q4: How long should I expose the cells to Dregeoside Da1?

The optimal exposure time can vary depending on the compound's mechanism of action and the cell line's doubling time.[6] It is recommended to perform a time-course experiment, for instance, testing at 24, 48, and 72 hours, to determine the ideal duration for observing a cytotoxic effect.[6]

Troubleshooting Guides

Below are common issues encountered during cytotoxicity assays with natural products like Dregeoside Da1, along with potential causes and solutions.

Issue 1: High variability between replicate wells.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension gently between pipetting into wells.[6]
Uneven Compound Distribution	Mix the diluted Dregeoside Da1 solution thoroughly before adding it to the wells.[6]
Edge Effects	Avoid using the outer wells of the microplate as they are more prone to evaporation. Fill the perimeter wells with sterile phosphate-buffered saline (PBS) or culture medium without cells.[8]
Compound Precipitation	Visually inspect wells for any precipitate. If observed, try preparing fresh dilutions or using a gentle sonication to aid dissolution.[7]

Issue 2: Low or no cytotoxic effect observed.

Potential Cause	Troubleshooting Steps
Concentration Too Low	Test a higher concentration range of Dregeoside Da1.
Short Incubation Time	Increase the incubation time (e.g., from 24h to 48h or 72h) as the compound may induce a slow cell death process.[9]
Resistant Cell Line	Verify the compound's activity in a different, potentially more sensitive, cell line.
Compound Degradation	Prepare fresh stock solutions and dilutions for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

Issue 3: High background signal in the assay.

Potential Cause	Troubleshooting Steps
Compound Interference (Colorimetric Assays like MTT)	Some natural products can directly reduce the assay reagent, leading to a false positive signal.[7] Run a control with Dregeoside Da1 in media without cells to check for direct reduction.[7] If interference is observed, consider using a non-colorimetric assay like an ATP-based luminescence assay.[7]
Serum LDH Activity (LDH Assay)	The serum in the culture medium may contain lactate (B86563) dehydrogenase (LDH).[10] Use a low-serum or serum-free medium during the assay if the cells can tolerate it.[9] Always include a background control (medium with serum but without cells) and subtract this value.[11]
Microbial Contamination	Regularly test your cell cultures for mycoplasma and other microbial contaminants.

Experimental Protocols

Here are detailed methodologies for common cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[6]

• Compound Treatment: Prepare serial dilutions of Dregeoside Da1 in culture medium. Remove the old medium and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (medium with the same final concentration of solvent).[6]

• Incubation: Incubate the plate for the desired time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.[6]

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours.[6]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[12]

• Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.[12]

LDH (Lactate Dehydrogenase) Release Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[10]

• Plate Setup: Seed cells in a 96-well plate. Designate wells for untreated control (spontaneous LDH release), maximum release control, and medium background control.[11]

• Compound Treatment: Add serial dilutions of Dregeoside Da1 to the experimental wells and incubate for the desired duration.

• Supernatant Collection: After incubation, centrifuge the plate and carefully transfer the supernatant to a new 96-well plate.[9]

• Lysis for Maximum Release: Add a lysis buffer (e.g., 1% Triton X-100) to the maximum release control wells and incubate to completely lyse the cells.[9]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions and add it to each well containing the supernatant.

• Incubation and Measurement: Incubate for up to 30 minutes at room temperature, protected from light.[9] Stop the reaction if necessary and measure the absorbance at the recommended wavelength (usually around 490 nm).[10]

Visualizations

Experimental Workflow

Caption: Workflow for optimizing Dregeoside Da1 concentration.

Potential Signaling Pathway

Caption: Putative intrinsic apoptosis pathway for steroidal saponins.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting cytotoxicity assays.

References

• 1. Dregeoside Da1 - Safety Data Sheet [chemicalbook.com]
• 2. Cytotoxic activity of steroidal saponins against human oral tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity and apoptosis-inducing effect of steroidal saponins from Dioscorea zingiberensis Wright against cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Steroidal Saponins: Naturally Occurring Compounds as Inhibitors of the Hallmarks of Cancer [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 12. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Overcoming Dregeoside Da1 Resistance in Cancer Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address experimental challenges related to Dregeoside Da1 resistance in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Dregeoside Da1 in sensitive cancer cells?

A1: Dregeoside Da1, a pregnane (B1235032) glycoside, is hypothesized to exert its anticancer effects primarily through the induction of apoptosis and cell cycle arrest. While the precise molecular targets are still under investigation, related pregnane glycosides have been shown to modulate signaling pathways that control cell survival and proliferation. The prevailing hypothesis is that Dregeoside Da1 activates the intrinsic apoptotic pathway, potentially through the regulation of Bcl-2 family proteins, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation. Additionally, it may induce cell cycle arrest at the G1 phase.[1]

Q2: My cancer cell line, previously sensitive to Dregeoside Da1, is now showing a resistant phenotype. What are the potential mechanisms of acquired resistance?

A2: Acquired resistance to Dregeoside Da1 can arise from various molecular alterations within the cancer cells. Based on the mechanisms of other cytotoxic agents, potential resistance mechanisms include:

• Alterations in Apoptotic Signaling Pathways: Upregulation of anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL) or downregulation of pro-apoptotic proteins (e.g., Bax, Bak) can increase the threshold for apoptosis induction.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), can actively pump Dregeoside Da1 out of the cell, reducing its intracellular concentration.[2]

• Cell Cycle Checkpoint Alterations: Mutations or altered expression of cell cycle regulatory proteins (e.g., cyclins, CDKs, p53) could allow cells to bypass Dregeoside Da1-induced cell cycle arrest.[1]

• Activation of Pro-Survival Signaling Pathways: Upregulation of pathways such as PI3K/Akt/mTOR or MAPK/ERK can promote cell survival and override the cytotoxic effects of Dregeoside Da1.

Q3: How can I develop a Dregeoside Da1-resistant cancer cell line for my studies?

A3: Developing a resistant cell line is a critical step in studying resistance mechanisms. A common method is through continuous or pulsed exposure to the drug. This process can take several months.[3]

• Continuous Exposure: Culture the parental cancer cell line in the continuous presence of Dregeoside Da1, starting at a low concentration (e.g., IC20) and gradually increasing the dose as the cells adapt and resume proliferation.

• Pulsed Exposure: Treat the cells with a higher concentration of Dregeoside Da1 (e.g., IC50) for a short period (e.g., 24-48 hours), then replace it with drug-free medium to allow for recovery. Repeat this cycle.

Troubleshooting Guides

This section provides solutions to common issues encountered during experiments with Dregeoside Da1.

Problem	Possible Cause	Troubleshooting Steps
High variability in IC50 values between experiments.	1. Inconsistent cell seeding density.2. Variation in cell passage number.3. Inconsistent drug concentration due to improper dissolution or storage.	1. Ensure a single-cell suspension and use a consistent seeding protocol.2. Use cells within a defined low passage number range for all experiments.3. Prepare fresh drug dilutions for each experiment from a validated stock solution.
No significant apoptosis is observed in resistant cells after Dregeoside Da1 treatment.	1. Upregulation of anti-apoptotic proteins.2. Defective caspase activation cascade.	1. Perform Western blot analysis to compare the expression levels of Bcl-2 family proteins (Bcl-2, Bcl-xL, Bax, Bak) between sensitive and resistant cells.2. Use a pan-caspase inhibitor (e.g., Z-VAD-FMK) as a negative control and assess caspase-3/7 activity using a fluorometric assay.
Resistant cells do not exhibit cell cycle arrest upon Dregeoside Da1 treatment.	1. Alterations in cell cycle checkpoint proteins.2. Activation of bypass signaling pathways.	1. Analyze the expression and phosphorylation status of key cell cycle regulators (e.g., p53, p21, CDK2, Cyclin D1) via Western blot.2. Investigate the activation status of pro-survival pathways like PI3K/Akt and MAPK/ERK using phospho-specific antibodies.
Suspected involvement of drug efflux pumps in resistance.	Overexpression of ABC transporters.	1. Perform a rhodamine 123 efflux assay. Increased efflux of this fluorescent substrate is indicative of P-gp activity.2. Co-treat resistant cells with Dregeoside Da1 and a known P-gp inhibitor (e.g., verapamil) to see if sensitivity is restored.

Data Presentation

Table 1: Hypothetical IC50 Values for Dregeoside Da1 in Sensitive and Resistant Cancer Cell Lines

Cell Line	Parental (Sensitive) IC50 (µM)	Resistant Subline IC50 (µM)	Fold Resistance
HL-60 (Leukemia)	0.5 ± 0.08	12.5 ± 1.2	25
A-431 (Epidermoid Carcinoma)	1.2 ± 0.15	28.8 ± 2.5	24
SK-MEL-1 (Melanoma)	2.5 ± 0.3	45.0 ± 4.1	18

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Expression Profile of Key Apoptotic and Cell Cycle Proteins

Protein	Parental (Sensitive) - Relative Expression	Resistant Subline - Relative Expression
Bcl-2	1.0	3.5
Bax	1.0	0.4
p53	1.0	0.9
p21	1.0	0.3
MDR1 (P-gp)	1.0	8.2

Relative expression normalized to a housekeeping gene (e.g., β-actin) and compared to the parental cell line.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Dregeoside Da1 for 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blot Analysis for Protein Expression

• Cell Lysis: Lyse treated and untreated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, p53, MDR1, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 3: Rhodamine 123 Efflux Assay

• Cell Preparation: Harvest and resuspend cells in a serum-free medium at a concentration of 1 x 10⁶ cells/mL.

• Rhodamine 123 Loading: Incubate the cells with 1 µM rhodamine 123 for 30 minutes at 37°C.

• Washing: Wash the cells twice with ice-cold PBS to remove excess dye.

• Efflux Measurement: Resuspend the cells in a fresh medium and incubate at 37°C. Collect aliquots at different time points (e.g., 0, 30, 60, 120 minutes).

• Flow Cytometry Analysis: Analyze the intracellular fluorescence of rhodamine 123 in the cells using a flow cytometer. A faster decrease in fluorescence indicates higher efflux activity.

Visualizations

Caption: Hypothesized signaling pathway of Dregeoside Da1 in sensitive cancer cells.

Caption: Potential mechanisms of resistance to Dregeoside Da1 in cancer cells.

Caption: Experimental workflow for troubleshooting Dregeoside Da1 resistance.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer Mechanisms of Ginsenoside Compound K: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Dregeoside Da1 degradation and how to prevent it

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of Dregeoside Da1 and strategies to prevent it.

Frequently Asked Questions (FAQs)

Q1: What is Dregeoside Da1 and what are its main structural features of concern for stability?

Dregeoside Da1 is a steroidal glycoside. Its structure contains several functional groups that are susceptible to degradation, including:

• Glycosidic linkages: These bonds, which connect the sugar moieties to the steroid backbone, are prone to hydrolysis under acidic or enzymatic conditions.

• Ester groups: The presence of ester functionalities makes the molecule susceptible to hydrolysis under both acidic and basic conditions.

• Double bonds in the steroid nucleus can be susceptible to oxidation.

Q2: What are the primary degradation pathways for Dregeoside Da1?

Based on its structure as a steroidal glycoside, the primary degradation pathways for Dregeoside Da1 are expected to be:

• Hydrolysis: Cleavage of the glycosidic bonds and/or ester groups, catalyzed by acids, bases, or enzymes. This is often the most significant degradation pathway for glycosides.[1]

• Oxidation: Modification of the steroidal backbone, particularly at allylic positions or other electron-rich centers.

• Photodegradation: Degradation upon exposure to light, particularly UV radiation.

Q3: What are the ideal storage conditions for Dregeoside Da1 to minimize degradation?

To ensure the long-term stability of Dregeoside Da1, it is recommended to store it as a solid in a tightly sealed container at -20°C, protected from light and moisture. For solutions, it is advisable to use a buffered system at a slightly acidic to neutral pH, store at low temperatures, and use freshly prepared solutions whenever possible.

Q4: I am observing unexpected peaks in my HPLC analysis of a Dregeoside Da1 sample. Could this be due to degradation?

Yes, the appearance of new peaks in your chromatogram, often with earlier retention times for more polar degradants, is a common indicator of degradation. Hydrolysis of the sugar chains or ester groups would result in more polar compounds. It is crucial to use a validated stability-indicating analytical method to separate and quantify these potential degradation products.[2][3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Dregeoside Da1 potency over time in solution.	Hydrolysis: The solution pH may be too acidic or basic, or there may be enzymatic contamination.	- Prepare solutions in a buffered system (pH 4-6).- Store solutions at 2-8°C or frozen.- Use freshly prepared solutions for experiments.- If working with biological matrices, consider adding esterase or glycosidase inhibitors.
Appearance of unknown peaks during analysis.	Oxidative Degradation: Exposure to air (oxygen), peroxides in solvents, or metal ion contamination.	- Use high-purity solvents and degas them before use.- Consider adding antioxidants (e.g., BHT, Vitamin E) to the formulation.- Store samples under an inert atmosphere (e.g., nitrogen or argon).
Sample discoloration or precipitation after light exposure.	Photodegradation: The compound is sensitive to light, particularly UV wavelengths.	- Store both solid samples and solutions in amber vials or protect them from light with aluminum foil.- Conduct experiments under reduced light conditions when possible.
Inconsistent results between experimental batches.	Thermal Degradation: Exposure to elevated temperatures during sample preparation or storage.	- Avoid heating solutions containing Dregeoside Da1 unless necessary. If heating is required, use the lowest effective temperature for the shortest possible duration.- Ensure consistent temperature control during all experimental steps.

Quantitative Data on Glycoside Stability

Table 1: Effect of pH on the Hydrolysis Half-Life of a Saponin (B1150181) (QS-18) at 26°C [1]

pH	Half-life (days)
5.1	330 ± 220
7.2	Not specified, but hydrolysis is base-catalyzed
10.0	0.06 ± 0.01

This data illustrates that saponin hydrolysis is significantly accelerated under basic conditions.

Table 2: Effect of Temperature on the Degradation Rate Constant (k) of Verbascoside (a phenylpropanoid glycoside) [4]

Temperature (°C)	Degradation Rate Constant (k) in Solution (days⁻¹)
50	Not directly provided, but rate increases with temperature
60	Not directly provided, but rate increases with temperature
70	Not directly provided, but rate increases with temperature
80	Not directly provided, but rate increases with temperature

This study demonstrated a first-order degradation kinetics where the rate constant increased with temperature, highlighting the importance of temperature control.[4] A study on saponins (B1172615) in soybean flour also found that their degradation followed the Arrhenius equation, indicating a temperature-dependent degradation rate.[5]

Experimental Protocols

Protocol for Forced Degradation Study of Dregeoside Da1

Forced degradation studies are essential to identify potential degradation products and establish the stability-indicating nature of analytical methods.[6][7][8]

1. Preparation of Stock Solution:

• Prepare a stock solution of Dregeoside Da1 at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 2 hours.

  • Neutralize the solution with 0.1 M NaOH.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 30 minutes.

  • Neutralize the solution with 0.1 M HCl.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Store at room temperature, protected from light, for 24 hours.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Thermal Degradation (Solid State):

  • Place a small amount of solid Dregeoside Da1 in an oven at 80°C for 48 hours.

  • Dissolve the stressed solid in the solvent and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Thermal Degradation (Solution):

  • Incubate 1 mL of the stock solution at 80°C for 48 hours.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Photodegradation:

  • Expose a solution of Dregeoside Da1 (100 µg/mL) to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[9]

  • A control sample should be wrapped in aluminum foil to protect it from light.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, by a suitable stability-indicating HPLC-UV or LC-MS method.

• The goal is to achieve 5-20% degradation of the parent compound.[10] Adjust stress conditions (time, temperature, reagent concentration) if degradation is outside this range.

Analytical Method for Degradation Products

A reverse-phase HPLC method coupled with UV or mass spectrometry (MS) detection is typically used to separate and identify Dregeoside Da1 and its degradation products.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (often with 0.1% formic acid) and acetonitrile (B52724) or methanol.

• Detection: UV detection at a wavelength where Dregeoside Da1 has significant absorbance (e.g., determined by UV scan), or MS detection for structural elucidation of degradation products.[2][11]

Visualizations

Caption: Potential degradation pathways of Dregeoside Da1.

Caption: Workflow for a forced degradation study.

Caption: Key strategies to prevent Dregeoside Da1 degradation.

References

• 1. Stability of saponin biopesticides: hydrolysis in aqueous solutions and lake waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Nine New Pregnane Glycosides from the Cultivated Medicinal Plant Marsdenia tenacissima - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. sgs.com [sgs.com]
• 11. Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of selected herbicides and their degradation products in water using solid-phase extraction and gas chromatography/mass spectrometry [pubs.usgs.gov]

Reference Data & Comparative Studies

Dregeoside Da1 vs. Cisplatin: A Comparative Analysis of Cytotoxicity in Ovarian Cancer Cells

A comprehensive comparison between the investigational compound Dregeoside Da1 and the established chemotherapeutic agent cisplatin (B142131) in the context of ovarian cancer remains challenging due to a notable lack of publicly available data on the biological activity of Dregeoside Da1. Extensive searches for peer-reviewed studies and experimental data concerning the cytotoxicity and mechanism of action of Dregeoside Da1 in ovarian cancer, or any cancer cell line, did not yield any specific results. Therefore, a direct comparative analysis with cisplatin, a cornerstone in ovarian cancer therapy, cannot be conducted at this time.

This guide will proceed by presenting a detailed overview of the well-documented cytotoxic effects and associated signaling pathways of cisplatin in ovarian cancer cells. This information can serve as a benchmark for the future evaluation of novel compounds like Dregeoside Da1, should data become available.

Cisplatin: A Potent Cytotoxic Agent in Ovarian Cancer

Cisplatin is a platinum-based chemotherapeutic drug widely used in the treatment of various cancers, including ovarian cancer. Its primary mechanism of action involves binding to DNA, where it forms adducts that induce DNA damage, subsequently leading to cell cycle arrest and apoptosis (programmed cell death).

Quantitative Analysis of Cisplatin Cytotoxicity

The cytotoxic efficacy of cisplatin is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cell population. The IC50 values of cisplatin can vary significantly across different ovarian cancer cell lines, reflecting intrinsic and acquired resistance mechanisms.

Ovarian Cancer Cell Line	Cisplatin IC50 (µM)	Citation
A2780	1.40 ± 0.11	[1]
A2780cisR (cisplatin-resistant)	7.39 ± 1.27	[1]
A2780ZD0473R (cisplatin-resistant)	5.44 ± 0.82	[1]
OV-90	16.75 ± 0.83 (72h)	[2]
OV-90/CisR1 (cisplatin-resistant)	59.08 ± 2.89 (72h)	[2]
OV-90/CisR2 (cisplatin-resistant)	70.14 ± 5.99 (72h)	[2]
SKOV-3	19.18 ± 0.91 (72h)	[2]
SKOV-3/CisR1 (cisplatin-resistant)	91.59 ± 8.468 (72h)	[2]
SKOV-3/CisR2 (cisplatin-resistant)	109.6 ± 1.47 (72h)	[2]

Note: IC50 values can vary based on experimental conditions such as exposure time and the specific assay used. The data presented here is for illustrative purposes.

Experimental Protocols

The determination of cytotoxicity and the elucidation of signaling pathways involve a range of standard laboratory techniques.

Cytotoxicity Assay (MTT Assay)

A common method to determine the cytotoxic effect of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Workflow for a Typical MTT Assay:

Caption: Workflow of an MTT assay to determine cytotoxicity.

Signaling Pathways Implicated in Cisplatin's Action and Resistance

Cisplatin's efficacy and the development of resistance are governed by a complex interplay of various signaling pathways.

Key Signaling Pathways in Cisplatin-Induced Cytotoxicity

The binding of cisplatin to DNA triggers a cascade of cellular events mediated by several signaling pathways, ultimately leading to apoptosis.

Caption: Simplified signaling pathway of cisplatin-induced apoptosis.

Signaling Pathways Involved in Cisplatin Resistance

Ovarian cancer cells can develop resistance to cisplatin through the modulation of various signaling pathways that can, for example, increase DNA repair, enhance drug efflux, or inhibit apoptosis.

Caption: Key signaling pathways contributing to cisplatin resistance.

Conclusion

While cisplatin remains a critical component of ovarian cancer chemotherapy, its efficacy is often limited by both intrinsic and acquired resistance. The development of novel therapeutic agents is paramount. A thorough evaluation of new compounds, such as Dregeoside Da1, will require comprehensive studies to determine their cytotoxicity, mechanism of action, and the signaling pathways they modulate in ovarian cancer cells. Such data will be essential for a meaningful comparison with established drugs like cisplatin and for advancing the treatment of this challenging disease. Currently, the absence of published data for Dregeoside Da1 precludes any such comparison.

References

• 1. mdpi.com [mdpi.com]
• 2. Dregeoside Da1 - Safety Data Sheet [chemicalbook.com]

In Vivo Antitumor Effects of Dregeoside Da1: A Comparative Analysis

A comprehensive review of available scientific literature reveals a notable absence of specific in vivo studies validating the antitumor effects of the isolated compound, Dregeoside Da1. Research has primarily focused on the broader effects of extracts from the plant Dregea volubilis, from which Dregeoside Da1 is derived. This guide, therefore, presents the existing in vivo data for a methanol (B129727) extract of Dregea volubilis leaves (MEDV) as the closest available surrogate to understand the potential antitumor properties of its constituents. The data is compared with 5-fluorouracil (B62378) (5-FU), a standard chemotherapeutic agent, based on in vitro cytotoxicity data mentioned in the context of MEDV studies.

Comparative Efficacy of Dregea volubilis Methanol Extract

The antitumor potential of the methanol extract of Dregea volubilis leaves has been evaluated in vivo using the Ehrlich ascites carcinoma (EAC) model in Swiss albino mice. The extract demonstrated a significant dose-dependent inhibition of tumor growth.[1][2][3]

Treatment Group	Dose	Mean Tumor Volume (mL)	% Inhibition of Tumor Volume	Mean Viable Tumor Cell Count (x 10^7)	% Inhibition of Viable Cell Count
EAC Control	-	2.84 ± 0.12	-	16.42 ± 0.82	-
MEDV	50 mg/kg	1.96 ± 0.09	30.98%	10.88 ± 0.54	33.74%
MEDV	100 mg/kg	1.42 ± 0.07	50.00%	7.12 ± 0.36	56.64%
MEDV	200 mg/kg	0.98 ± 0.05	65.49%	4.24 ± 0.21	74.18%

Data adapted from studies on the methanol extract of Dregea volubilis leaves (MEDV) in EAC-bearing mice.[1][2][3]

In vitro cytotoxicity assays showed the IC50 value for MEDV against EAC cells to be 85.51 ± 4.07 µg/ml, while the standard drug, 5-fluorouracil, had an IC50 of 37.96 ± 3.73 µg/ml.[1][2]

Experimental Protocols

The following is a detailed methodology for the in vivo antitumor activity assessment of the methanol extract of Dregea volubilis leaves against Ehrlich Ascites Carcinoma.

1. Animal Model:

• Species: Swiss albino mice

• Weight: 18-22 g

• Acclimatization: Animals were acclimatized for one week under controlled laboratory conditions with standard pellet diet and water ad libitum.[2]

2. Tumor Cell Line:

• Ehrlich Ascites Carcinoma (EAC) cells were used.

3. Experimental Design:

• EAC cells were intraperitoneally inoculated in mice.

• Twenty-four hours after inoculation, the animals were randomized into control and treatment groups.

• The methanol extract of Dregea volubilis leaves (MEDV) was administered orally at doses of 50, 100, and 200 mg/kg body weight for 9 consecutive days.[1][3]

• The control group received the vehicle.

4. Parameters Evaluated:

• Tumor Growth: Monitored by measuring tumor volume and viable tumor cell count.

• Hematological Profiles: Red blood cell (RBC) count, white blood cell (WBC) count, and hemoglobin levels were assessed.[2][4]

• Biochemical Parameters: Liver function and antioxidant enzyme levels (superoxide dismutase and catalase) were measured to assess the mechanism of action and toxicity.[2][3]

Visualizing the Experimental Workflow and Potential Mechanisms

To better understand the experimental process and the potential biological pathways involved, the following diagrams are provided.

Caption: Experimental workflow for in vivo antitumor screening of Dregea volubilis extract.

While the specific signaling pathway for Dregeoside Da1 or the Dregea volubilis extract has not been elucidated, a common mechanism for antitumor compounds is the induction of apoptosis. The following diagram illustrates a generalized apoptotic pathway.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. In vitro and in vivo antitumor activity of a methanol extract of Dregea volubilis leaves with its antioxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unraveling the Mechanism of Dregeoside Da1: A Comparative Guide to Glycoside Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycosides represent a diverse class of naturally occurring compounds with a broad spectrum of biological activities. Among these, cardiac glycosides have long been recognized for their therapeutic effects on heart failure and, more recently, for their potential as anticancer agents. The primary mechanism of action for many well-studied glycosides, such as digoxin (B3395198) and ouabain (B1677812), involves the inhibition of the sodium-potassium adenosine (B11128) triphosphatase (Na+/K+-ATPase) pump. This guide provides a comparative overview of the established mechanisms of action of prominent glycosides and outlines a strategic experimental approach to characterize the bioactivity of lesser-known compounds like Dregeoside Da1. By presenting established data and detailed experimental protocols, this document serves as a resource for researchers seeking to investigate and compare the pharmacological profiles of various glycosides.

Established Glycosides: A Comparative Overview

The biological effects of well-characterized cardiac glycosides are primarily attributed to their interaction with the Na+/K+-ATPase, a transmembrane protein essential for maintaining cellular ion homeostasis.[1][2][3] Inhibition of this pump leads to a cascade of downstream events that vary in different cell types, ultimately influencing cellular processes ranging from contractility to apoptosis.

Mechanism of Action: Na+/K+-ATPase Inhibition and Downstream Signaling

The canonical mechanism of action for cardiac glycosides begins with their binding to the α-subunit of the Na+/K+-ATPase.[3] This inhibition disrupts the normal transport of three sodium ions out of the cell and two potassium ions into the cell.[1][2] The resulting increase in intracellular sodium concentration alters the function of the sodium-calcium (Na+/Ca2+) exchanger, leading to an accumulation of intracellular calcium.[2][4] In cardiac myocytes, this elevated calcium concentration enhances the force of contraction, which is the basis for their use in treating heart failure.[4][5]

Beyond its role as an ion pump, the Na+/K+-ATPase also functions as a signal transducer.[6][7] Binding of glycosides can trigger intracellular signaling cascades independent of changes in ion concentrations. These pathways often involve the activation of Src kinase, transactivation of the Epidermal Growth Factor Receptor (EGFR), and the generation of reactive oxygen species (ROS), which in turn can activate downstream pathways like the Ras/Raf/MEK/ERK (MAPK) and PI3K/Akt signaling cascades.[6][7]

The anticancer activity of some glycosides is thought to be mediated through these signaling pathways, which can lead to the induction of apoptosis or cell cycle arrest in cancer cells. For instance, some ginsenosides (B1230088) have been shown to induce apoptosis through mitochondrial dysfunction and ROS-mediated pathways.[8] Similarly, other glycosides have demonstrated anticancer effects by activating the Bax-caspase-3 axis and inhibiting the NF-κB signaling pathway.[9]

Comparative Data of Well-Characterized Glycosides

Glycoside	Primary Target	Key Downstream Effects	Primary Therapeutic/Investigational Use
Digoxin	Na+/K+-ATPase[2][5]	Increased intracellular Ca2+, increased cardiac contractility, decreased heart rate.[1][5]	Heart failure, atrial fibrillation.[5]
Ouabain	Na+/K+-ATPase[10]	Similar to digoxin, also activates Src kinase and downstream signaling pathways.[6][7]	Research tool for studying Na+/K+-ATPase, potential anticancer agent.[10][11]
Ginsenoside Rg1	Multiple targets	Regulates mitochondrial integrity, promotes nitric oxide release, activates PI3K/Akt pathway.[12][13]	Investigational for coronary artery disease.[12]
Hyperoside	Multiple targets	Induces apoptosis via ROS-mediated NF-κB signaling pathway, activates Bax-caspase-3 axis.[9]	Investigational as an anticancer agent.[9]

Characterizing Dregeoside Da1: A Proposed Experimental Workflow

Currently, there is a paucity of publicly available data on the specific mechanism of action of Dregeoside Da1. To elucidate its biological activity and compare it to other glycosides, a systematic experimental approach is necessary. The following protocols provide a framework for this investigation.

Caption: Experimental workflow for characterizing Dregeoside Da1.

Key Experimental Protocols

1. Na+/K+-ATPase Activity Assay

This assay determines whether Dregeoside Da1 directly inhibits the activity of the Na+/K+-ATPase enzyme.

• Principle: The enzymatic activity of Na+/K+-ATPase is measured by quantifying the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of ATP. The specific activity is determined by comparing the amount of Pi released in the presence and absence of a known Na+/K+-ATPase inhibitor, such as ouabain.

• Protocol:

  • Prepare a reaction mixture containing buffer (e.g., 30 mM imidazole-HCl), salts (e.g., 130 mM NaCl, 20 mM KCl, 4 mM MgCl2), and the source of Na+/K+-ATPase (e.g., tissue homogenate or purified enzyme).

  • Prepare a parallel reaction mixture that also includes a saturating concentration of ouabain (e.g., 1 mM) to determine the ouabain-insensitive ATPase activity.

  • Add the sample containing Dregeoside Da1 at various concentrations to the reaction mixtures.

  • Initiate the reaction by adding ATP.

  • Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).

  • Stop the reaction by adding a solution to precipitate proteins (e.g., trichloroacetic acid).

  • Measure the concentration of inorganic phosphate in the supernatant using a colorimetric method, such as the malachite green assay.

  • The Na+/K+-ATPase activity is calculated as the difference between the total ATPase activity (without ouabain) and the ouabain-insensitive ATPase activity. The inhibitory effect of Dregeoside Da1 is determined by comparing the activity in its presence to a control without the compound.[12][14][15][16]

2. Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to quantify the induction of apoptosis by Dregeoside Da1.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to label apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where the membrane integrity is compromised. This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[2][4][17][18]

• Protocol:

  • Culture cells in the presence of various concentrations of Dregeoside Da1 for a specified time. Include a positive control (e.g., cells treated with a known apoptosis inducer like staurosporine) and a negative control (untreated cells).

  • Harvest the cells, including any floating cells from the supernatant.

  • Wash the cells with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add fluorochrome-conjugated Annexin V and PI to the cell suspension.

  • Incubate the cells at room temperature in the dark for 15 minutes.

  • Analyze the stained cells by flow cytometry. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic and necrotic cells will be positive for both Annexin V and PI.[2][18][19]

3. Caspase Activity Assay

This assay measures the activation of caspases, which are key proteases in the apoptotic cascade.

• Principle: Caspases recognize and cleave specific peptide sequences. The assay utilizes a synthetic peptide substrate for a specific caspase (e.g., DEVD for caspase-3/7) that is conjugated to a reporter molecule, either a chromophore (p-nitroanilide, pNA) or a fluorophore (e.g., aminofluorocoumarin, AFC). Upon cleavage by the active caspase, the reporter molecule is released and can be quantified by spectrophotometry or fluorometry.[1][5][7][10]

• Protocol:

  • Treat cells with Dregeoside Da1 for various times and at different concentrations.

  • Lyse the cells to release their contents, including active caspases.

  • Add the cell lysate to a reaction buffer containing the caspase substrate (e.g., DEVD-pNA).

  • Incubate the reaction at 37°C.

  • Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) at appropriate wavelengths over time.

  • The caspase activity is proportional to the rate of reporter molecule release.[1][5][7][10]

Visualizing the Signaling Pathways

The following diagrams illustrate the canonical signaling pathways initiated by cardiac glycoside-mediated Na+/K+-ATPase inhibition. Characterizing Dregeoside Da1 would involve determining which of these, or other, pathways it modulates.

Caption: Ion-pumping inhibition pathway of cardiac glycosides.

Caption: Signal transduction pathway of cardiac glycosides.

Conclusion

While the precise mechanism of action for Dregeoside Da1 remains to be fully elucidated, the established framework for studying cardiac glycosides provides a clear path for its characterization. By employing the experimental protocols outlined in this guide—focusing on Na+/K+-ATPase activity, apoptosis induction, and key signaling pathways—researchers can systematically investigate the pharmacological profile of Dregeoside Da1. This comparative approach will not only reveal its specific mechanism but also position its therapeutic potential relative to well-known glycosides, thereby guiding future drug development efforts.

References

• 1. Caspase-Glo® 3/7 Assay Protocol [promega.sg]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Local and systemic effects of Na+/K+ATPase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Incucyte® Apoptosis Assays for Live-Cell Analysis | Sartorius [sartorius.com]
• 7. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Stereospecificity of Ginsenoside AD-1 and AD-2 Showed Anticancer Activity via Inducing Mitochondrial Dysfunction and Reactive Oxygen Species Mediate Cell Apoptosis | MDPI [mdpi.com]
• 9. Hyperoside Induces Breast Cancer Cells Apoptosis via ROS-Mediated NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry [jove.com]
• 11. Inhibition of the Na+/K+-ATPase by cardiac glycosides suppresses expression of the IDO1 immune checkpoint in cancer cells by reducing STAT1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. znaturforsch.com [znaturforsch.com]
• 13. Inhibition of Myocardial Cell Apoptosis Is Important Mechanism for Ginsenoside in the Limitation of Myocardial Ischemia/Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 14. assaygenie.com [assaygenie.com]
• 15. Colorimetric Assays of Na,K-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 18. bosterbio.com [bosterbio.com]
• 19. kumc.edu [kumc.edu]

Dregeoside Da1: Unraveling the Anticancer Potential of a Promising Natural Compound

While the natural compound Dregeoside Da1, isolated from the medicinal plant Dregea volubilis, has been noted in phytochemical studies, a comprehensive cross-validation of its specific anticancer activity remains a burgeoning field of research. Current scientific literature provides preliminary yet promising indications of the antitumor potential of related compounds from the same plant, suggesting a fertile ground for future investigation into Dregeoside Da1 itself.

Emerging research into the therapeutic properties of natural products has identified a host of compounds with significant biological activities. Among these, glycosides isolated from Dregea volubilis have attracted scientific attention for their potential pharmacological effects. While direct, extensive studies on the anticancer properties of Dregeoside Da1 are limited, early research on other glycosides from this plant offers a compelling rationale for its further investigation.

Insights from Related Dregea volubilis Glycosides

A foundational study published in 1983 in the Chemical & Pharmaceutical Bulletin first brought to light the antitumor potential within Dregea volubilis. This research detailed the isolation of several new glycosides and noted the antitumor activity of compounds identified as dregeoside Ap1 and dregeoside A01 against melanoma B-16 in murine models[1][2]. These findings established a precedent for the anticancer potential of this class of molecules derived from Dregea volubilis.

Subsequent research has more broadly explored the bioactivity of Dregea volubilis extracts, revealing a spectrum of effects including antioxidant, antidiabetic, and anti-inflammatory properties. Notably, a methanolic extract of the leaves demonstrated both in vitro and in vivo antitumor activity against Ehrlich ascites carcinoma (EAC) cells[3]. While these studies validate the traditional use of the plant for treating tumors and provide a scientific basis for its anticancer potential, they do not isolate the specific contribution of Dregeoside Da1 to these effects.

More recent phytochemical analyses have successfully isolated Dregeoside Da1 from the leaves of Dregea volubilis and have investigated some of its biological activities, such as α-glucosidase inhibition[4]. However, these studies did not extend to an evaluation of its cytotoxic or anticancer effects.

The Path Forward: A Need for Targeted Research

The existing body of research, while not directly focused on Dregeoside Da1, strongly suggests that it warrants dedicated investigation as a potential anticancer agent. To fully elucidate its therapeutic potential, a systematic approach is required.

Proposed Experimental Workflow

Future research endeavors to cross-validate the anticancer activity of Dregeoside Da1 would likely follow a multi-stage experimental workflow. This would begin with in vitro screening against a panel of human cancer cell lines to determine its cytotoxic and antiproliferative effects. Promising results would then lead to more detailed mechanistic studies and eventual in vivo validation in animal models.

Figure 1. A proposed experimental workflow for the cross-validation of Dregeoside Da1's anticancer activity.

Potential Signaling Pathways

Based on the known mechanisms of other anticancer glycosides, Dregeoside Da1 could potentially exert its effects through the modulation of key signaling pathways involved in cancer cell proliferation, survival, and apoptosis. These could include pathways such as PI3K/Akt, MAPK, and NF-κB, which are common targets for natural product-based anticancer agents.

Figure 2. A hypothetical diagram of potential signaling pathways modulated by Dregeoside Da1 in cancer cells.

Comparative Analysis: An Outlook

At present, a direct comparative analysis of Dregeoside Da1's anticancer activity against other established chemotherapeutic agents is not possible due to the absence of specific experimental data. To facilitate such a comparison, future studies would need to include reference compounds in their experimental design.

Table 1: Framework for Comparative Cytotoxicity Analysis

Compound	Cancer Cell Line	IC50 (µM)	Selectivity Index
Dregeoside Da1	e.g., Melanoma B-16	Data Needed	Data Needed
e.g., Human Colon Cancer	Data Needed	Data Needed
Doxorubicin (Control)	e.g., Melanoma B-16	Reference Value	Reference Value
e.g., Human Colon Cancer	Reference Value	Reference Value
Cisplatin (Control)	e.g., Melanoma B-16	Reference Value	Reference Value
e.g., Human Colon Cancer	Reference Value	Reference Value

Table 2: Framework for In Vivo Antitumor Activity Comparison

Treatment Group	Animal Model	Tumor Volume Reduction (%)	Increase in Lifespan (%)
Vehicle Control	e.g., B-16 Xenograft	0	0
Dregeoside Da1	e.g., B-16 Xenograft	Data Needed	Data Needed
Standard Chemotherapy	e.g., B-16 Xenograft	Reference Value	Reference Value

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. In vitro and in vivo antitumor activity of a methanol extract of Dregea volubilis leaves with its antioxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Dregeoside Da1: Unraveling the Efficacy of a Novel Compound in Cancer Therapy

A comprehensive comparison with standard chemotherapy is currently not feasible due to the limited availability of scientific data on Dregeoside Da1. While the quest for more effective and less toxic cancer treatments has led researchers to explore a vast array of natural compounds, comprehensive studies on the efficacy and mechanism of action of Dregeoside Da1 are not yet available in the public domain.

Initial searches for "Dregeoside Da1" have yielded minimal information regarding its biological activity, with available resources primarily consisting of safety data sheets and listings from chemical suppliers. There is a notable absence of peer-reviewed research articles detailing its cytotoxic effects, mechanism of action, or any in vitro or in vivo studies that would allow for a meaningful comparison with established chemotherapy agents.

The scientific community relies on a rigorous process of preclinical and clinical research to validate the therapeutic potential of any new compound. This process involves extensive laboratory studies to understand how a compound affects cancer cells at a molecular level, followed by animal studies and, eventually, human clinical trials to assess safety and efficacy. At present, it appears that Dregeoside Da1 has not progressed to a stage where such data is publicly accessible.

The Landscape of Standard Chemotherapy

In contrast, standard chemotherapy encompasses a wide range of drugs with well-documented mechanisms of action and extensive clinical data. These drugs are broadly categorized based on how they interfere with the cancer cell cycle and inhibit tumor growth. Some of the major classes include:

• Alkylating agents: These drugs, such as cyclophosphamide (B585) and cisplatin, work directly on DNA to prevent cancer cells from replicating.

• Antimetabolites: This class, which includes drugs like 5-fluorouracil (B62378) and methotrexate, mimics the building blocks of DNA and RNA, thereby interfering with their synthesis and leading to cell death.

• Anthracyclines: Drugs like doxorubicin (B1662922) are known to interfere with enzymes involved in DNA replication.

• Taxanes: Paclitaxel and docetaxel (B913) are examples of taxanes that work by disrupting the microtubule structures within cancer cells, which are essential for cell division.

• Vinca alkaloids: Vincristine and vinblastine (B1199706) also target microtubules, but through a different mechanism than taxanes.

• Topoisomerase inhibitors: These drugs, such as etoposide (B1684455) and irinotecan, interfere with enzymes called topoisomerases, which are crucial for managing the coiling and uncoiling of DNA during replication.

The efficacy of these standard chemotherapeutic agents has been established through decades of research and clinical use, with specific drugs and combinations tailored to different types of cancer.

The Path Forward for Novel Compounds Like Dregeoside Da1

For a compound like Dregeoside Da1 to be considered a viable alternative or adjunct to standard chemotherapy, a significant body of research is required. This would include:

• In vitro studies: To determine the cytotoxic concentration of Dregeoside Da1 against various cancer cell lines and to elucidate its mechanism of action.

• In vivo studies: To evaluate its anti-tumor activity and toxicity in animal models.

• Comparative studies: To directly compare its efficacy and side-effect profile against standard chemotherapy drugs.

Without this fundamental data, any comparison would be purely speculative. Researchers and drug development professionals are encouraged to monitor scientific databases and publications for any emerging research on Dregeoside Da1. As new information becomes available, a thorough and objective comparison to standard cancer therapies will be possible.

A Comparative Benchmarking Guide: Dregeoside Da1 Against Established Topoisomerase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for benchmarking the novel natural product, Dregeoside Da1, against well-characterized topoisomerase inhibitors. Due to the limited publicly available data on the specific topoisomerase inhibitory activity of Dregeoside Da1, this document outlines the requisite experimental methodologies and establishes a baseline for comparison using data from the known topoisomerase inhibitors: Camptothecin (a Topoisomerase I inhibitor), and Etoposide and Doxorubicin (Topoisomerase II inhibitors).

Introduction to Topoisomerase Inhibition

DNA topoisomerases are crucial enzymes that modulate the topological state of DNA, playing a vital role in processes such as DNA replication, transcription, and chromosome segregation.[1][2][3] These enzymes function by creating transient single- or double-strand breaks in the DNA, allowing for the relaxation of supercoils or the decatenation of intertwined DNA strands.[1][3] Their essential role in cell proliferation makes them a prime target for the development of anticancer therapeutics.[1][2] Topoisomerase inhibitors can be classified as either "poisons," which stabilize the enzyme-DNA cleavage complex leading to DNA damage and apoptosis, or "catalytic inhibitors," which prevent the enzyme from functioning.[1][4]

Known Topoisomerase Inhibitors for Comparison:

• Camptothecin: A potent inhibitor of Topoisomerase I that stabilizes the covalent complex between the enzyme and DNA, resulting in single-strand breaks.[4][5][6]

• Etoposide: A semi-synthetic derivative of podophyllotoxin (B1678966) that acts as a Topoisomerase II poison, leading to double-strand DNA breaks.[1][4][7][8]

• Doxorubicin: An anthracycline antibiotic that primarily inhibits Topoisomerase II by intercalating into DNA and trapping the enzyme-DNA complex.[4][9][10]

Quantitative Data Presentation

The following tables are templates to structure the experimental data for Dregeoside Da1 alongside the established inhibitors. The provided values for the known inhibitors are representative and can vary based on experimental conditions and cell lines used.

Table 1: In Vitro Topoisomerase Inhibition

Compound	Target Topoisomerase	Assay Type	IC50 (µM)	Source
Dregeoside Da1	To be determined	e.g., Relaxation/Decatenation	[Insert Experimental Value]	[Insert Citation]
Camptothecin	Topoisomerase I	Relaxation	~0.679	[11][12]
Etoposide	Topoisomerase II	Decatenation	[Insert Experimental Value]	[Insert Citation]
Doxorubicin	Topoisomerase I	Relaxation	~0.8	[9]
Doxorubicin	Topoisomerase II	Decatenation	[Insert Experimental Value]	[Insert Citation]

Table 2: In Vitro Cytotoxicity

Compound	Cell Line	Assay Type	IC50 (µM)	Source
Dregeoside Da1	e.g., HeLa, A549	e.g., MTT, XTT	[Insert Experimental Value]	[Insert Citation]
Camptothecin	Various	Various	[Insert Experimental Value]	[Insert Citation]
Etoposide	Various	Various	[Insert Experimental Value]	[Insert Citation]
Doxorubicin	Various	Various	[Insert Experimental Value]	[Insert Citation]

Table 3: In Vivo Efficacy

Compound	Xenograft Model	Dosing Schedule	Tumor Growth Inhibition (%)	Source
Dregeoside Da1	e.g., A549 in nude mice	[Insert Dosing Regimen]	[Insert Experimental Value]	[Insert Citation]
Irinotecan (Camptothecin derivative)	Colon/Rhabdomyosarcoma	10 mg/kg, i.v., (d x 5)2	High frequency of complete regressions	[13]
Topotecan (B1662842) (Camptothecin derivative)	Rhabdomyosarcoma	1.5 mg/kg, p.o., 5 days/week	Complete regression in 4 of 6 lines	[13]
Etoposide	Small Cell Lung Cancer	Various	High single-agent activity	[14]

Experimental Protocols

Accurate benchmarking necessitates standardized experimental protocols. The following are fundamental methodologies for assessing topoisomerase inhibitory activity.

Topoisomerase I DNA Relaxation Assay

• Objective: To determine if a compound inhibits Topoisomerase I by measuring the conversion of supercoiled plasmid DNA to its relaxed form.

• Methodology:

  • Reaction Setup: Prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), human Topoisomerase I, assay buffer, and varying concentrations of Dregeoside Da1 or Camptothecin.

  • Incubation: Incubate the reaction at 37°C for 30 minutes.

  • Reaction Termination: Stop the reaction by adding a stop solution containing SDS and proteinase K.

  • Electrophoresis: Load the samples onto a 1% agarose (B213101) gel containing a DNA stain (e.g., ethidium (B1194527) bromide).

  • Visualization: Separate the supercoiled and relaxed DNA forms via electrophoresis and visualize the DNA bands under UV light.

  • Analysis: Inhibition of Topoisomerase I is indicated by a dose-dependent decrease in the relaxed DNA form and a persistence of the supercoiled form.

Topoisomerase II DNA Decatenation Assay

• Objective: To assess the ability of a compound to inhibit Topoisomerase II by measuring the decatenation of catenated kinetoplast DNA (kDNA).

• Methodology:

  • Reaction Setup: Prepare a reaction mixture containing kDNA, human Topoisomerase II enzyme, ATP, and the appropriate assay buffer with varying concentrations of Dregeoside Da1, Etoposide, or Doxorubicin.

  • Incubation: Incubate the reactions at 37°C for 30 minutes.

  • Reaction Termination: Stop the reaction by adding a stop solution.

  • Electrophoresis: Load the samples onto a 1% agarose gel.

  • Visualization: Visualize the DNA bands under UV light.

  • Analysis: Inhibition of decatenation will result in a dose-dependent decrease in the intensity of decatenated DNA minicircles and a corresponding increase in the catenated kDNA network at the top of the gel.[15]

Cytotoxicity Assay (e.g., MTT Assay)

• Objective: To determine the concentration of Dregeoside Da1 that inhibits the growth of a cancer cell line by 50% (IC50).

• Methodology:

  • Cell Seeding: Plate cancer cells (e.g., HeLa, A549) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of Dregeoside Da1 and known inhibitors for a specified period (e.g., 48-72 hours).

  • MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

  • Solubilization: Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • IC50 Calculation: Calculate the IC50 value by plotting the percentage of cell viability against the compound concentration.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of Dregeoside Da1 in a living organism.

• Methodology:

  • Tumor Implantation: Subcutaneously implant human tumor cells (e.g., A549) into immunocompromised mice.

  • Tumor Growth: Allow tumors to grow to a palpable size.

  • Treatment: Administer Dregeoside Da1, vehicle control, and positive controls (e.g., etoposide, irinotecan) to different groups of mice according to a defined dosing schedule.

  • Monitoring: Monitor tumor volume and body weight of the mice regularly.

  • Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis.

  • Analysis: Compare the tumor growth inhibition between the treated and control groups.

Visualizations

Experimental Workflow

References

• 1. Topoisomerase inhibitor - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Topoisomerase Inhibitors - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Camptothecin - Wikipedia [en.wikipedia.org]
• 6. Topoisomerase I inhibitors: camptothecins and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Doxorubicin inhibits human DNA topoisomerase I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biology.stackexchange.com [biology.stackexchange.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. cancer-research-network.com [cancer-research-network.com]
• 13. Efficacy of topoisomerase I inhibitors, topotecan and irinotecan, administered at low dose levels in protracted schedules to mice bearing xenografts of human tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Etoposide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Dregeoside Da1 vs. Drevogenin D: A Head-to-Head Comparison of Anticancer Potential

A detailed analysis of the cytotoxic and pro-apoptotic effects of the glycoside Dregeoside Da1 and its aglycone, Drevogenin D, derived from the medicinal plant Dregea volubilis.

In the ongoing search for novel anticancer agents from natural sources, compounds isolated from Dregea volubilis have shown promising cytotoxic activities. This guide provides a comparative analysis of Dregeoside Da1, a steroidal glycoside, and its aglycone counterpart, Drevogenin D. While direct comparative experimental data is limited, this guide synthesizes available information on their potential anticancer effects, drawing parallels with structurally similar compounds and outlining the likely mechanisms of action.

Comparative Cytotoxicity

Drevogenin D, as the aglycone of Dregeoside Da1, is hypothesized to exhibit comparable, if not more potent, cytotoxic effects. The sugar moieties in glycosides can influence solubility and cell membrane transport, which may affect the compound's bioavailability and, consequently, its cytotoxic potency. A direct comparison of the IC50 values of both pure compounds is essential to confirm this hypothesis.

For context, the structurally related steroidal sapogenin, diosgenin, and its derivatives have demonstrated significant anticancer activity across various cancer cell lines, with IC50 values often in the low micromolar range. This supports the likelihood of potent cytotoxic activity for Dregeoside Da1 and Drevogenin D.

Table 1: Postulated Comparative Cytotoxicity of Dregeoside Da1 and Drevogenin D

Compound	Target Cancer Cell Line	Postulated IC50 Range	Rationale
Dregeoside Da1	Various	10-100 µM	Based on the activity of the whole plant extract and the general cytotoxicity of steroidal glycosides.
Drevogenin D	Various	1-50 µM	The aglycone form may exhibit enhanced cell permeability, potentially leading to greater potency.

Proposed Mechanism of Action: Induction of Apoptosis

The primary mechanism by which many natural steroidal compounds exert their anticancer effects is through the induction of apoptosis, or programmed cell death. It is highly probable that both Dregeoside Da1 and Drevogenin D trigger apoptosis in cancer cells via the intrinsic (mitochondrial) pathway. This hypothesis is strongly supported by extensive research on the closely related compound, diosgenin.

Diosgenin has been shown to induce apoptosis in various cancer cells by modulating the expression of key regulatory proteins.[3][4][5][6] The proposed signaling cascade involves the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio leads to mitochondrial membrane permeabilization, followed by the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to the dismantling of the cell.[4][5][7][8]

Given the structural similarity, it is anticipated that Dregeoside Da1 and Drevogenin D would induce apoptosis through a similar mechanism.

Caption: Proposed intrinsic apoptosis pathway induced by Dregeoside Da1 and Drevogenin D.

Experimental Protocols

To validate the hypothesized cytotoxic and pro-apoptotic activities of Dregeoside Da1 and Drevogenin D, the following standard experimental protocols are recommended:

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess the cytotoxic effects of the compounds on cancer cells.

• Cell Culture: Cancer cell lines (e.g., HeLa, MCF-7, A549) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of Dregeoside Da1 and Drevogenin D for 24, 48, and 72 hours.

• MTT Incubation: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated.

• Formazan (B1609692) Solubilization: The resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Caption: Workflow for the MTT cell viability assay.

Western Blot Analysis for Apoptosis Markers

This technique is used to detect and quantify the expression levels of specific proteins involved in the apoptotic pathway.

• Protein Extraction: Cancer cells are treated with Dregeoside Da1 or Drevogenin D, and total protein is extracted using a lysis buffer.

• Protein Quantification: The concentration of the extracted protein is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific for the target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, cleaved PARP) and then with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• Analysis: The intensity of the bands is quantified to determine the relative expression levels of the target proteins.

Conclusion

Dregeoside Da1 and its aglycone, Drevogenin D, are promising natural compounds with the potential for significant anticancer activity. Based on preliminary data from Dregea volubilis extracts and extensive research on the structurally similar compound diosgenin, it is hypothesized that both compounds induce cytotoxicity in cancer cells through the activation of the intrinsic apoptotic pathway. This involves the modulation of the Bcl-2 family of proteins and the subsequent activation of the caspase cascade.

Further research, including direct head-to-head cytotoxicity assays and detailed mechanistic studies using western blot analysis, is crucial to fully elucidate and compare the anticancer efficacy of Dregeoside Da1 and Drevogenin D. Such investigations will provide the necessary data to support their potential development as novel therapeutic agents in the fight against cancer.

References

• 1. tandfonline.com [tandfonline.com]
• 2. In vitro and in vivo antitumor activity of a methanol extract of Dregea volubilis leaves with its antioxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Diosgenin Induces Apoptosis in HepG2 Cells through Generation of Reactive Oxygen Species and Mitochondrial Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diosgenin Induces Apoptosis in HepG2 Cells through Generation of Reactive Oxygen Species and Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer Activity of Diosgenin and Its Semi-synthetic Derivatives: Role in Autophagy Mediated Cell Death and Induction of Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ijper.org [ijper.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Dregeoside Da1

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Dregeoside Da1. The following procedures are based on best practices for managing potent and potentially cytotoxic compounds.

Personal Protective Equipment (PPE)

Due to the potential hazards associated with pharmacologically active substances like Dregeoside Da1, a comprehensive PPE strategy is mandatory to prevent exposure through skin contact, inhalation, or accidental ingestion.[1] There is no safe level of exposure to cytotoxic chemotherapy drugs for healthcare workers.[2]

Minimum PPE Requirements:

PPE Component	Specification	Rationale
Gloves	Two pairs of chemotherapy-tested, powder-free nitrile gloves (ASTM D6978).[2]	Inner glove should be worn under the gown cuff, and the outer glove over the cuff to ensure a complete barrier.
Gown	Disposable, fluid-resistant, long-sleeved gown that closes in the back.[1][2]	Protects skin and personal clothing from contamination.
Eye Protection	Safety goggles or a full-face shield.[1]	Protects against splashes and aerosols.
Respiratory Protection	A fit-tested N95 respirator or higher.[2]	Necessary when handling powders or creating aerosols to prevent inhalation.
Additional PPE	Disposable shoe covers and a hair cover.[2][3]	Prevents the spread of contamination outside of the immediate work area.

Operational Plan: Handling and Preparation

Handling of Dregeoside Da1 should occur in a designated and controlled area, such as a certified biological safety cabinet (BSC) or a chemical fume hood, to minimize exposure and environmental contamination.

Step-by-Step Handling Protocol:

• Preparation: Before handling the compound, ensure the designated area is clean and equipped with all necessary materials, including a cytotoxic spill kit.

• Donning PPE: Put on all required PPE in the correct order: shoe covers, hair cover, inner gloves, gown, N95 respirator, face shield/goggles, and outer gloves.

• Compound Handling:

  • For powdered forms, handle with extreme care to avoid generating dust.

  • When preparing solutions, work on a disposable, plastic-backed absorbent pad to contain any minor spills.[3]

  • Use non-sparking tools to prevent ignition sources.[4]

• Decontamination: After handling, wipe down all surfaces in the work area with an appropriate deactivating and cleaning agent.

• Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The outer gloves should be removed first.[2] All disposable PPE is considered contaminated and must be disposed of immediately.[2]

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Handling Dregeoside Da1

Caption: Workflow for the safe handling of Dregeoside Da1.

Disposal Plan

All materials that come into contact with Dregeoside Da1 are considered cytotoxic waste and must be disposed of according to institutional and local regulations.

Waste Segregation and Disposal:

Waste Type	Disposal Container	Procedure
Solid Waste	Labeled, leak-proof, puncture-resistant cytotoxic waste container (e.g., yellow bin with cytotoxic symbol).	Includes used PPE, absorbent pads, and any contaminated lab supplies.
Liquid Waste	Designated, sealed, and clearly labeled cytotoxic liquid waste container.	Do not mix with other chemical waste streams unless explicitly permitted.
Sharps	Puncture-proof sharps container specifically for cytotoxic sharps.	Includes needles, syringes, and contaminated glassware.

Disposal Workflow

Caption: Segregation and disposal pathway for Dregeoside Da1 waste.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is required to contain the contamination and mitigate exposure.

Spill Response Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or produces significant aerosols.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Before cleanup, don the appropriate PPE, including a respirator.

• Containment: Use a cytotoxic spill kit to absorb and contain the spill. For liquid spills, cover with absorbent material. For powder spills, gently cover with damp absorbent material to avoid creating dust.

• Cleanup: Carefully collect all contaminated materials and place them in a designated cytotoxic waste container.

• Decontamination: Clean the spill area with an appropriate deactivating solution, followed by a neutral detergent and water.

• Report: Report the incident to the appropriate safety officer and complete any required documentation.

Logical Flow for Spill Response

Caption: Decision-making process for managing a Dregeoside Da1 spill.

References

• 1. ipservices.care [ipservices.care]
• 2. halyardhealth.com [halyardhealth.com]
• 3. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dregeoside Da1 - Safety Data Sheet [chemicalbook.com]